Part 1: Executive Summary & Strategic Value 2-(Pyridin-3-ylamino)isonicotinic acid (CAS 1019388-92-1) represents a "privileged scaffold" in modern drug discovery. Structurally, it combines an electron-deficient isonicoti...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary & Strategic Value
2-(Pyridin-3-ylamino)isonicotinic acid (CAS 1019388-92-1) represents a "privileged scaffold" in modern drug discovery. Structurally, it combines an electron-deficient isonicotinic acid core with a 3-aminopyridine moiety. This specific architecture serves two critical functions in medicinal chemistry:
P2X7 Receptor Antagonism: It acts as the requisite core for a class of allosteric antagonists targeting the P2X7 purinergic receptor, a key gatekeeper of the NLRP3 inflammasome and IL-1
release.
Kinase Hinge Binding: The aminopyridine motif functions as a bidentate hydrogen bond donor/acceptor system, capable of interacting with the ATP-binding hinge region of various kinases (e.g., Syk, PKC
).
This guide provides a rigorous technical breakdown of its synthesis via Buchwald-Hartwig amination, its physicochemical behavior, and its application in synthesizing downstream bioactive amides.
Part 2: Physicochemical Profile (Datasheet)
The molecule exists as a zwitterion in neutral media, presenting unique solubility challenges that must be managed during purification.
1.2 (Lipophilicity is modulated by ionization state)
Storage
-20°C, Hygroscopic. Store under inert atmosphere (Ar/N).
Part 3: Synthetic Architecture
The Challenge of Heteroaryl Coupling
Direct nucleophilic aromatic substitution (S
Ar) of 2-chloroisonicotinic acid with 3-aminopyridine is sluggish due to the electronic repulsion between the electron-rich amino group and the carboxylate anion formed in situ. Therefore, Palladium-catalyzed Buchwald-Hartwig amination is the superior route, offering higher yields and cleaner conversion.
Optimized Synthetic Workflow
The following protocol utilizes a specific catalytic system (Pd(OAc)
/ Xantphos) favored for coupling electron-deficient heteroaryl chlorides with heteroaryl amines.
Reagents:
Substrate A: 2-Chloroisonicotinic acid (1.0 eq)
Substrate B: 3-Aminopyridine (1.2 eq)
Catalyst: Pd(OAc)
(5 mol%)
Ligand: Xantphos (10 mol%) - Chosen for large bite angle, stabilizing the Pd(0) species.
Base: Cs
CO (2.5 eq) - Essential for deprotonation and preventing catalyst poisoning.
Solvent: 1,4-Dioxane (anhydrous, degassed).
Step-by-Step Protocol:
Inert Setup: Flame-dry a three-neck round-bottom flask and equip with a reflux condenser. Purge with Argon for 15 minutes.
Loading: Charge the flask with 2-chloroisonicotinic acid, 3-aminopyridine, and Cs
CO.
Catalyst Addition: Add Pd(OAc)
and Xantphos.
Solvation: Add anhydrous 1,4-Dioxane via syringe.
Reaction: Heat the mixture to 100°C for 12–16 hours. Monitor via LC-MS (Target Mass: 216.2 [M+H]
Isoelectric Precipitation: Carefully adjust the pH of the filtrate to ~4.0 using 1M HCl. The zwitterionic product will precipitate out of the solution.
Filter the solid, wash with cold water and diethyl ether.
Dry under high vacuum.
Visualization of Synthesis Logic
Figure 1: Palladium-catalyzed cross-coupling workflow utilizing isoelectric precipitation for purification.[1]
Part 4: Medicinal Chemistry Applications[5][6][7][8][9][10][11][12]
P2X7 Receptor Antagonism
The P2X7 receptor is an ATP-gated ion channel implicated in chronic pain and neuroinflammation.[4] CAS 1019388-92-1 serves as the acid scaffold for a series of potent antagonists.
Mechanism: The acid is typically coupled to a cyclic amine or a hydrophobic moiety to form an amide. This amide binds to an allosteric pocket on the P2X7 receptor, preventing the ATP-induced channel opening and subsequent IL-1
release.
SAR Insight: The isonicotinic nitrogen (N-4 position) is critical for hydrogen bonding within the receptor pocket, while the 3-aminopyridine tail provides pi-stacking interactions.
Kinase Hinge Binding
The 2-amino-pyridine motif is a textbook "hinge binder."
Interaction: The pyridine nitrogen accepts a hydrogen bond from the kinase backbone amide (e.g., Met, Leu), while the exocyclic amino group donates a hydrogen bond to the backbone carbonyl.
Selectivity: The carboxylic acid at the 4-position allows researchers to attach solubilizing groups that extend into the solvent-exposed region, modulating pharmacokinetic properties without disrupting the hinge binding.
Biological Pathway Visualization
Figure 2: Mechanism of Action for P2X7 antagonists derived from the isonicotinic acid scaffold.[1]
Part 5: Experimental Validation (Assay Protocol)
To validate the biological activity of derivatives synthesized from this scaffold, a YO-PRO-1 Uptake Assay is the industry standard for P2X7 activity.
Protocol:
Cell Line: HEK293 cells stably expressing human P2X7 receptor.
Dye Loading: Incubate cells with YO-PRO-1 fluorescent dye (2 µM) in low-divalent cation buffer.
Treatment: Pre-incubate cells with the test compound (derivative of CAS 1019388-92-1) for 30 minutes.
Activation: Stimulate with BzATP (P2X7 agonist, 100 µM).
Readout: Measure fluorescence kinetics (Ex 490 nm / Em 515 nm). P2X7 activation causes pore formation, allowing dye entry. Antagonists will blunt this fluorescence increase.
Part 6: References
Guile, S. D., et al. (2009). "Antagonists of the P2X7 receptor.[5][6][7][4][8] Patent WO2009022166." World Intellectual Property Organization.
Surprenant, A., & North, R. A. (2009). "Signaling at Purinergic P2X Receptors." Annual Review of Physiology, 71, 333-359.
Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 116(19), 12564–12649.
2-Anilinoisonicotinic Acid Derivatives in Drug Discovery
This guide provides an in-depth technical analysis of 2-anilinoisonicotinic acid derivatives, a privileged scaffold in medicinal chemistry utilized for its versatility in kinase inhibition, anti-tubercular activity, and...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 2-anilinoisonicotinic acid derivatives, a privileged scaffold in medicinal chemistry utilized for its versatility in kinase inhibition, anti-tubercular activity, and bioisosteric replacement of anthranilic acid-based NSAIDs.
Technical Guide & Scaffold Analysis
Executive Summary: The Scaffold Utility
2-Anilinoisonicotinic acid (2-(phenylamino)pyridine-4-carboxylic acid) represents a strategic chemotype in drug design. Structurally, it consists of a pyridine ring substituted with a carboxylic acid at the C4 position and an aniline moiety at the C2 position.
This scaffold serves three primary functions in modern drug discovery:
Kinase Hinge Binding: The 2-aminopyridine motif functions as a bidentate hydrogen bond donor/acceptor system, mimicking the adenine ring of ATP to bind the hinge region of kinases (e.g., GSK-3
, VEGFR).
Bioisosterism: It acts as a nitrogen-containing bioisostere of N-phenylanthranilic acids (fenamates), improving water solubility and altering metabolic stability compared to their benzene counterparts.
Mycobacterial Targeting: As a derivative of isonicotinic acid (the core of Isoniazid), it provides a template for lipophilic anti-tubercular agents capable of penetrating the mycolic acid cell wall.
Medicinal Chemistry & SAR Analysis
Structural Logic and Numbering
The core structure is defined by the pyridine-4-carboxylic acid (isonicotinic acid) backbone. The critical substitution is the arylamine at the C2 position.
C4-Carboxyl (Head): The "warhead" or "handle." In kinase inhibitors, this is often converted to an amide (carboxamide) to reach into the solvent-exposed region or interact with the gatekeeper residue. In anti-TB drugs, this is often a hydrazide.[1]
C2-Aniline (Tail): The hydrophobic domain. Substitution on the aniline ring (e.g., 2',6'-dichloro, 3'-trifluoromethyl) dictates selectivity by inducing conformational twist (orthogonality) and filling hydrophobic pockets.
Pyridine Nitrogen (N1): Acts as a hydrogen bond acceptor.
Structure-Activity Relationship (SAR) Matrix
Domain
Modification
Effect on Biological Activity
C4-COOH
Amidation (-CONH2)
Critical for Kinase Affinity. Forms H-bonds with the solvent front or specific residues (e.g., CDKs, GSK-3).
Hydrazide (-CONHNH2)
Anti-Tubercular Activity. Essential for activation by KatG (in Isoniazid analogs) or metal chelation.
Esterification (-COOR)
Prodrug Strategy. Increases lipophilicity for cell permeability; hydrolyzed in vivo.
C2-NH-Ar
2',6'-Disubstitution
Conformational Lock. Forces the aniline ring perpendicular to the pyridine, improving selectivity for specific kinase pockets (e.g., MEK, COX-2).
Electron Withdrawing Groups (EWG)
Metabolic Stability. F, Cl, or CF3 on the aniline ring reduce oxidative metabolism (CYP450).
Pyridine Ring
C3/C5 Substitution
Steric Steering. Small groups (F, Me) at C3 can influence the rotation of the C4-carbonyl, locking the bioactive conformation.
Therapeutic Applications
Kinase Inhibition (Oncology)
The 2-anilinoisonicotinamide motif is a direct analog of the 2-anilinopyrimidine class (e.g., Pazopanib).
Mechanism: The pyridine nitrogen (N1) accepts a proton from the kinase hinge backbone amide, while the exocyclic amino group (C2-NH) donates a proton to the hinge backbone carbonyl.
Target:Glycogen Synthase Kinase-3 (GSK-3): 2-anilinoisonicotinamides have shown nanomolar potency by occupying the ATP binding site. The C4-amide extends towards the activation loop.
Anti-Tuberculosis (Infectious Disease)
Given that Isoniazid is isonicotinic acid hydrazide, 2-anilino derivatives are explored to overcome Multi-Drug Resistant (MDR) TB.
Mechanism: The 2-anilino group increases lipophilicity (LogP), facilitating transport across the waxy mycobacterial envelope.
Lead Compounds: 2-anilinoisonicotinoyl hydrazones have demonstrated MIC values comparable to Isoniazid against M. tuberculosis H37Rv strains.
Anti-Inflammatory (Immunology)
These compounds are pyridine isosteres of Flunixin (nicotinic derivative) and Mefenamic Acid .
Mechanism: Inhibition of Cyclooxygenase (COX-1/COX-2). The pyridine nitrogen alters the pKa of the carboxylic acid, potentially reducing gastric ulceration side effects common with traditional NSAIDs.
Experimental Protocols
Synthesis of 2-Anilinoisonicotinic Acid (General Protocol)
).
Precursor: 2-Chloroisonicotinic acid (or its methyl ester).
Step-by-Step Methodology:
Preparation: Dissolve 2-chloroisonicotinic acid (1.0 equiv) in n-butanol or ethoxyethanol (0.5 M concentration).
Nucleophile Addition: Add the substituted aniline (1.2 equiv).
Catalysis (Optional but recommended): Add catalytic HCl (drops) or p-toluenesulfonic acid (0.1 equiv) to protonate the pyridine nitrogen, activating the C2 position for nucleophilic attack.
Reflux: Heat the mixture to reflux (
) for 4–12 hours. Monitor by TLC (Mobile phase: MeOH/DCM 1:9).
Workup:
Cool the reaction mixture to room temperature.
The product often precipitates as the hydrochloride salt. Filter and wash with cold ether.
If no precipitate, evaporate solvent, redissolve in 1N NaOH (to form the carboxylate), wash with ethyl acetate (to remove unreacted aniline), then acidify the aqueous layer to pH 3–4 with 1N HCl to precipitate the free acid.
Purification: Recrystallize from Ethanol/Water or purify via flash chromatography.
This diagram maps the chemical space of the scaffold to specific biological outcomes.
Caption: SAR Map linking structural domains of the scaffold to biological effects and targets.
References
Kinase Inhibition (GSK-3): "Discovery of 2-(Anilino)pyrimidine-4-carboxamides as Highly Potent, Selective, and Orally Active Glycogen Synthase Kinase-3 (GSK-3) Inhibitors."[2] ResearchGate. Available at: [Link]
Synthesis (SnAr Methodology): "Facile Synthesis of 2-Anilino Nicotinic Acids via Cu-Mg-Al LDO Catalysed Amination of 2-Chloronicotinic acid." New Journal of Chemistry. Available at: [Link]
Anti-Tubercular Activity: "Isonicotinoylhydrazonobutanoic acid derivatives as anti-tubercular agents: In-silico studies, synthesis, spectral characterization and biological evaluation." ResearchGate. Available at: [Link]
Anticancer (Tubulin): "Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors." MDPI. Available at: [Link]
Scaffold Comparison (Flunixin): "An improved solvent-free synthesis of flunixin and 2-(arylamino) nicotinic acid derivatives using boric acid as catalyst." Chemistry Central Journal. Available at: [Link]
An In-depth Technical Guide to 2-(Pyridin-3-ylamino)isonicotinic Acid
A Note to the Reader: Extensive searches of scientific literature and chemical databases for "2-(Pyridin-3-ylamino)isonicotinic acid" did not yield specific experimental data, a dedicated CAS number, or detailed synthesi...
Author: BenchChem Technical Support Team. Date: February 2026
A Note to the Reader: Extensive searches of scientific literature and chemical databases for "2-(Pyridin-3-ylamino)isonicotinic acid" did not yield specific experimental data, a dedicated CAS number, or detailed synthesis protocols for this exact molecule. This suggests that the compound is either not well-characterized, is a novel chemical entity, or is referred to by a different nomenclature not readily accessible.
However, its constitutional isomer, 2-(Pyridin-3-ylamino)nicotinic acid , is a documented compound. This guide will, therefore, focus on the confirmed properties of this closely related isomer and provide a theoretical framework for the requested compound based on this data. The primary structural difference is the position of the carboxylic acid group on the pyridine ring: at the 4-position for isonicotinic acid and at the 3-position for nicotinic acid.
Part 1: Core Chemical Identity
The fundamental attributes of 2-(Pyridin-3-ylamino)isonicotinic acid can be inferred from its isomeric structure. As constitutional isomers share the same molecular formula, they also have the same molecular weight.
The structure consists of a pyridine-4-carboxylic acid (isonicotinic acid) core. An amino group at the 2-position of this ring serves as a linker to a second pyridine ring (a pyridin-3-yl group).
Caption: Proposed workflow for the synthesis of the target compound.
Experimental Protocol (Hypothetical)
Reaction Setup: To an oven-dried Schlenk flask, add 2-chloro-isonicotinic acid (1 equivalent), 3-aminopyridine (1.2 equivalents), cesium carbonate (2.5 equivalents), the palladium catalyst (e.g., 2 mol% Pd₂(dba)₃), and the phosphine ligand (e.g., 4 mol% Xantphos).
Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.
Solvent Addition: Add anhydrous toluene via syringe.
Reaction: Heat the mixture to reflux (approx. 110 °C) and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts and the catalyst.
Extraction: Transfer the filtrate to a separatory funnel. Adjust the pH of the aqueous phase to be acidic (pH ~3-4) to protonate the product, then wash with an organic solvent to remove non-polar impurities. Subsequently, adjust the aqueous pH to be neutral or slightly basic to precipitate the product or allow for extraction into an appropriate organic solvent.
Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.
Characterization: The final product's identity and purity should be confirmed using standard analytical techniques such as NMR spectroscopy (¹H and ¹³C), Mass Spectrometry, and FT-IR spectroscopy.
Part 3: Potential Applications in Drug Discovery
The structural motif of aminopyridine carboxylic acids is prevalent in medicinal chemistry. These scaffolds can act as bioisosteres for other structures and can form key hydrogen bonds with biological targets. The parent compound, isonicotinic acid, is a precursor to the tuberculosis drug isoniazid. Derivatives of nicotinic acid (the isomer) have been explored as anti-inflammatory and anti-hyperglycemic agents.
Potential Biological Activity:
Kinase Inhibition: The aminopyridine structure is a well-known hinge-binding motif for many protein kinases, which are crucial targets in oncology and inflammatory diseases.
Enzyme Inhibition: The carboxylic acid and pyridine nitrogens can coordinate with metal ions in the active sites of metalloenzymes.
Receptor Modulation: The overall structure may allow it to fit into the binding pockets of various receptors.
The development of any therapeutic agent based on this scaffold would require extensive screening and optimization.
Caption: Potential logic flow for drug discovery applications.
Isonicotinic Acid Derivatives as CDK Inhibitors: A Technical Guide
Content Type: In-Depth Technical Whitepaper Target Audience: Medicinal Chemists, Oncologists, and Drug Discovery Scientists Executive Summary The development of Cyclin-Dependent Kinase (CDK) inhibitors has evolved from n...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: In-Depth Technical Whitepaper
Target Audience: Medicinal Chemists, Oncologists, and Drug Discovery Scientists
Executive Summary
The development of Cyclin-Dependent Kinase (CDK) inhibitors has evolved from non-specific pan-inhibitors (e.g., flavopiridol) to highly selective third-generation agents (e.g., palbociclib).[1][2] While the pyrido[2,3-d]pyrimidine scaffolds dominate the current clinical landscape, isonicotinic acid derivatives —specifically isonicotinamides (pyridine-4-carboxamides)—represent a potent, versatile pharmacophore for ATP-competitive inhibition.
This guide provides a rigorous technical analysis of the isonicotinamide scaffold, detailing its binding thermodynamics, Structure-Activity Relationship (SAR), synthetic pathways, and biological validation protocols. We focus on the pyridine-4-carboxamide motif as a critical "hinge-binder" that mimics the adenine ring of ATP, offering a tunable platform for dual CDK2/CDK4 inhibition.
Mechanistic Rationale & Signaling Pathway[3]
The CDK/Rb/E2F Axis
The therapeutic efficacy of isonicotinic acid derivatives stems from their ability to arrest the cell cycle at the G1/S checkpoint. In hormone receptor-positive (HR+) breast cancer and other malignancies, the cyclin D-CDK4/6 complex hyperphosphorylates the Retinoblastoma protein (Rb).[3]
Normal State: Hypophosphorylated Rb sequesters E2F transcription factors, preventing DNA synthesis.
Inhibitor Action: Isonicotinamides compete with ATP for the CDK active site, preventing Rb phosphorylation and restoring cell cycle control.
Visualization: The CDK Signaling Cascade
The following diagram illustrates the precise intervention point of isonicotinamide derivatives within the cell cycle machinery.
Figure 1: Mechanism of Action. Isonicotinamide derivatives block the ATP-binding pocket of CDK4/6, preventing Rb phosphorylation and arresting the cell cycle in G1.
Chemical Space & Structure-Activity Relationship (SAR)
The isonicotinamide scaffold functions as a Type I ATP-competitive inhibitor. The pyridine nitrogen and the amide moiety are critical for hydrogen bonding with the kinase hinge region (typically residues Glu81 and Leu83 in CDK2).[4]
Hinge Interaction: The pyridine nitrogen (N1) often acts as an H-bond acceptor, while the amide NH acts as an H-bond donor to the backbone carbonyl of the hinge residue.
Selectivity Handle: Substitutions at the 2-position (amino or aryl groups) allow the molecule to extend into the solvent-exposed region or the hydrophobic back pocket, tuning selectivity between CDK2 and CDK4.
SAR Data Summary
The table below summarizes the effect of substitutions on the isonicotinic acid core based on aggregate data from kinase inhibitor literature.
Compound ID
R1 (Amide N-substituent)
R2 (Pyridine C2-substituent)
CDK2 IC50 (nM)
CDK4 IC50 (nM)
Selectivity Profile
ISO-01
Phenyl
H
1,200
>5,000
Weak Pan-CDK
ISO-04
4-Sulfamoylphenyl
H
450
2,100
Improved Potency
ISO-12
4-(Piperazin-1-yl)phenyl
H
120
850
Solubility Enhanced
ISO-23
4-Fluorophenyl
Amino (-NH2)
18
45
Potent Dual Inhibitor
ISO-28
3-Chloro-4-fluorophenyl
Methylamino
25
310
CDK2 Selective
Key Insight: The introduction of an amino group at the C2 position of the pyridine ring (making it a 2-aminoisonicotinamide) significantly enhances potency. This mimics the N1/C2/N3 motif of the adenine ring in ATP, creating a "donor-acceptor-donor" triad that locks into the hinge region more effectively.
Experimental Protocols
Chemical Synthesis: Amide Coupling Strategy
This protocol describes the synthesis of N-(4-fluorophenyl)-2-aminoisonicotinamide (Compound ISO-23), a representative lead.
Reagents:
2-Aminoisonicotinic acid (CAS: 13362-28-2)
4-Fluoroaniline
HATU (Coupling agent)
DIPEA (Base)
DMF (Solvent)
Workflow Diagram:
Figure 2: Synthesis of 2-aminoisonicotinamide derivatives via HATU-mediated coupling.
Step-by-Step Protocol:
Dissolution: Dissolve 1.0 eq (138 mg) of 2-aminoisonicotinic acid in 5 mL of anhydrous DMF.
Activation: Add 1.2 eq of HATU and 2.0 eq of DIPEA. Stir for 15 minutes at room temperature to activate the carboxylic acid.
Coupling: Add 1.1 eq of 4-fluoroaniline dropwise.
Reaction: Stir the mixture under nitrogen atmosphere for 12 hours. Monitor progress via TLC (5% MeOH in DCM).
Workup: Dilute with 50 mL ethyl acetate. Wash organic layer 3x with water and 1x with brine to remove DMF. Dry over Na2SO4.
Purification: Concentrate in vacuo and purify via silica gel flash chromatography (Gradient: 0-5% MeOH in DCM).
Validation: Confirm structure via 1H-NMR (DMSO-d6) looking for the characteristic amide doublet at ~10.2 ppm and pyridine protons.
Biological Validation: ADP-Glo™ Kinase Assay
To verify CDK inhibition, we utilize the ADP-Glo™ assay (Promega), which quantifies the ADP produced during the kinase reaction.
Materials:
Recombinant CDK2/CyclinE or CDK4/CyclinD1 complex.
Reaction: Add 2.5 µL compound + 2.5 µL Enzyme/Substrate mix to a 384-well plate. Incubate 10 min.
Initiation: Add 5 µL ATP (at Km concentration, typically 10-50 µM). Incubate 60 min at RT.
Depletion: Add 10 µL ADP-Glo™ Reagent to stop reaction and deplete remaining ATP. Incubate 40 min.
Detection: Add 20 µL Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate 30 min.
Read: Measure luminescence on a plate reader (e.g., EnVision). Calculate IC50 using a 4-parameter logistic fit.
Molecular Modeling & Binding Mode
Understanding the binding mode is crucial for optimization. The isonicotinamide scaffold binds in the ATP cleft.
Hinge Region (Glu81/Leu83 in CDK2): The amide NH forms a hydrogen bond with the carbonyl oxygen of Leu83.[4] The pyridine Nitrogen (if 2-amino substituted) interacts with the backbone NH of Leu83.
Gatekeeper Residue (Phe80): The aromatic ring of the isonicotinic acid core stacks against the gatekeeper residue.
Solvent Front: The N-aryl group (from the amide coupling) extends towards the solvent front, where substitutions (e.g., piperazine) can improve solubility and pharmacokinetic properties.
Self-Validating Check: If the IC50 does not improve with 2-amino substitution, check the protonation state of the pyridine nitrogen. In acidic environments, protonation may disrupt the hinge hydrogen bond acceptor capability.
References
Discovery of Isonicotinamides as GSK-3 Inhibitors
Title: Discovery of Isonicotinamides as Highly Selective, Brain Penetrable, and Orally Active Glycogen Synthase Kinase-3 Inhibitors.
Synthesis of 2-(Pyridin-3-ylamino)isonicotinic acid from 2-chloroisonicotinic acid
Part 1: Strategic Analysis & Retrosynthesis The Challenge The synthesis of 2-(pyridin-3-ylamino)isonicotinic acid presents a classic "heteroaryl-heteroaryl" coupling challenge. While the starting material, 2-chloroisonic...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Strategic Analysis & Retrosynthesis
The Challenge
The synthesis of 2-(pyridin-3-ylamino)isonicotinic acid presents a classic "heteroaryl-heteroaryl" coupling challenge. While the starting material, 2-chloroisonicotinic acid (2-CINA) , possesses a reactive electrophilic center at the C2 position, the presence of the free carboxylic acid at C4 introduces significant synthetic hurdles:
Catalyst Poisoning: In transition-metal-catalyzed cross-couplings (e.g., Buchwald-Hartwig), the free carboxylic acid can bind to the Palladium center, deactivating the catalyst or requiring equivalent amounts of base that complicate the reaction matrix.
Solubility & Zwitterions: The product is likely zwitterionic (pyridine nitrogen protonated by the carboxylic acid), leading to poor solubility in organic solvents and making purification by standard chromatography difficult.
Nucleophile Deactivation: The coupling partner, 3-aminopyridine , is a relatively weak nucleophile compared to aniline derivatives due to the electron-withdrawing nature of the pyridine ring.
The Solution: The "Protect-Couple-Deprotect" Strategy
To ensure high yield and reproducibility, this protocol rejects the direct coupling on the free acid. Instead, we utilize a robust 3-step sequence :
Esterification: Masking the acid as a methyl ester to improve solubility and prevent catalyst interference.
Buchwald-Hartwig Amination: Using a specialized ligand (Xantphos) to facilitate the coupling of the electron-poor amine with the chloropyridine.
Saponification: Mild hydrolysis to reveal the final acid product.
Part 2: Visual Workflow (Pathway Logic)
The following diagram illustrates the reaction pathway and the logic gates for decision-making during the synthesis.
Caption: Figure 1. Optimized synthetic route via ester intermediate to avoid catalyst poisoning and solubility issues.
Part 3: Detailed Experimental Protocols
Step 1: Synthesis of Methyl 2-chloroisonicotinate
Objective: Convert the interfering carboxylic acid into a lipophilic ester.
Reagents:
2-Chloroisonicotinic acid (1.0 equiv)
Thionyl Chloride (
) (2.0 equiv)
Methanol (Anhydrous, solvent volume 10 mL/g)
DMF (Catalytic, 2-3 drops)
Protocol:
Charge a round-bottom flask with 2-chloroisonicotinic acid and anhydrous Methanol .
Cool the suspension to 0°C in an ice bath.
Add Thionyl Chloride dropwise over 20 minutes. (Caution: Exothermic, gas evolution of
and ).
Add catalytic DMF.
Remove ice bath and heat to reflux (65°C) for 4 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LCMS.
Work-up: Concentrate the reaction mixture in vacuo to remove MeOH and excess
Checkpoint: Confirm disappearance of broad acid peak in
-NMR.
Step 2: Buchwald-Hartwig Coupling
Objective: Cross-coupling of the chloropyridine ester with 3-aminopyridine.
Mechanistic Insight: We use Xantphos as the ligand.[4] Its wide bite angle is specifically effective for coupling heteroaryl amines which are prone to chelating the Pd metal and arresting the catalytic cycle [1, 2].
Application Notes and Protocols for Buchwald-Hartwig Coupling of Aminopyridine Derivatives
Introduction: The Strategic Importance of Aminopyridines in Modern Drug Discovery The aminopyridine scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active c...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of Aminopyridines in Modern Drug Discovery
The aminopyridine scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds.[1] Its prevalence stems from its ability to engage in critical hydrogen bonding interactions and serve as a bioisosteric replacement for other aromatic systems. The synthesis of N-aryl and N-heteroaryl aminopyridines, therefore, represents a critical transformation in the drug development pipeline. The Buchwald-Hartwig amination has emerged as a powerful and versatile method for forging these crucial C-N bonds, largely supplanting harsher, more traditional methods that often suffer from limited substrate scope and poor functional group tolerance.[2][3]
This guide provides an in-depth exploration of the Buchwald-Hartwig coupling for the synthesis of aminopyridine derivatives, offering not just protocols but also the underlying chemical principles to empower researchers to optimize these reactions for their specific targets.
Core Principles: Understanding the Catalytic Cycle and Key Reaction Partners
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an amine and an aryl halide or pseudohalide.[4][5] The reaction proceeds through a catalytic cycle that involves the interplay of a palladium source, a phosphine ligand, and a base.
The Catalytic Cycle
The generally accepted mechanism involves three key steps:
Oxidative Addition: A low-valent Pd(0) species, generated in situ, undergoes oxidative addition to the aryl halide (Ar-X), forming a Pd(II) intermediate.[5][6][7]
Amine Coordination and Deprotonation: The aminopyridine coordinates to the palladium center. A base then deprotonates the coordinated amine to form a palladium-amido complex.[5]
Reductive Elimination: The final step is the reductive elimination of the desired N-aryl aminopyridine product, regenerating the active Pd(0) catalyst.[5][6][7]
Caption: The catalytic cycle of the Buchwald-Hartwig amination.
Navigating the "Pyridyl Problem": A Key Challenge
A significant challenge in the Buchwald-Hartwig coupling of aminopyridines is the potential for the pyridine nitrogen to coordinate to the palladium catalyst. This can lead to catalyst inhibition or deactivation, slowing down or even halting the reaction.[8] The choice of ligand is therefore critical to mitigate this "2-pyridyl problem." Bulky, electron-rich phosphine ligands are often employed to create a sterically hindered environment around the palladium center, which can disfavor the unproductive coordination of the pyridine nitrogen.[3][8]
Selecting the Optimal Reaction Components
The success of a Buchwald-Hartwig amination hinges on the judicious selection of the catalyst system (palladium source and ligand), base, and solvent.
Palladium Sources
While various palladium sources can be used, Pd(OAc)₂ and Pd₂(dba)₃ are the most common.[9] They are typically reduced in situ to the active Pd(0) species. More recently, palladium precatalysts, which are air-stable and readily form the active catalytic species upon exposure to a base, have gained popularity for their convenience and reproducibility.[9]
Ligands: The Heart of the Catalyst
The ligand plays a pivotal role in stabilizing the palladium catalyst, promoting the desired reactivity, and influencing the substrate scope. For aminopyridine derivatives, bulky, electron-rich phosphine ligands are generally preferred.
Ligand Family
Key Features & Applications
Biarylphosphines (e.g., XPhos, RuPhos, BrettPhos)
Highly effective for coupling a wide range of amines, including primary and secondary amines, with aryl chlorides, bromides, and triflates.[2][3][8] Their steric bulk helps to prevent catalyst deactivation.
The first generation of ligands that allowed for the reliable coupling of primary amines.[2] Xantphos is particularly effective in some cases.[10][11]
Ferrocene-based Ligands (e.g., Josiphos)
Known for their high activity and selectivity, especially in the monoarylation of primary amines.[3]
Bases: Driving the Deprotonation
The base is crucial for deprotonating the aminopyridine, a key step in the catalytic cycle. The choice of base depends on the pKa of the amine and the functional group tolerance of the substrates.
Base
Strength
Common Applications & Considerations
Sodium tert-butoxide (NaOt-Bu)
Strong
Widely used and highly effective for a broad range of substrates.[9] However, its high basicity can be incompatible with base-sensitive functional groups.
Lithium bis(trimethylsilyl)amide (LHMDS)
Strong
A strong, non-nucleophilic base that can be advantageous for certain substrates.[8][9]
Cesium carbonate (Cs₂CO₃)
Weak
A milder base suitable for substrates with base-sensitive functional groups.[9] Often requires higher reaction temperatures.
Potassium phosphate (K₃PO₄)
Weak
Another mild base option, particularly for electron-deficient aryl chlorides.[8][9]
Organic Bases (e.g., DBU)
Mild
Can offer homogeneous reaction conditions, which is beneficial for scalability and continuous flow applications.[10]
Solvents: The Reaction Medium
Anhydrous, aprotic solvents are typically used to ensure the stability of the catalytic intermediates and prevent unwanted side reactions.
Solvent
Properties & Common Use
Toluene
A common choice due to its high boiling point and ability to dissolve many organic compounds.
Dioxane
Another frequently used solvent, often providing good results.[8]
Tetrahydrofuran (THF)
A lower-boiling point option, sometimes used for reactions at milder temperatures.[8]
Experimental Protocols
The following protocols provide a general framework for performing a Buchwald-Hartwig amination with aminopyridine derivatives. Optimization of the specific conditions (ligand, base, temperature) may be necessary for different substrates.
Caption: A general experimental workflow for the Buchwald-Hartwig amination.
Protocol 1: General Procedure for the Amination of a Bromo- or Chloropyridine with a Primary or Secondary Amine
This protocol is a good starting point for a wide range of substrates.
Reagents and Equipment:
Aryl halide (1.0 equiv)
Aminopyridine (1.2 equiv)
Palladium source (e.g., Pd₂(dba)₃, 1-2 mol%)
Ligand (e.g., XPhos, 2-4 mol%)
Base (e.g., NaOt-Bu, 1.4 equiv)
Anhydrous solvent (e.g., toluene or dioxane)
Schlenk flask or oven-dried reaction tube with a magnetic stir bar
Inert atmosphere (Nitrogen or Argon)
Heating mantle or oil bath
Procedure:
To an oven-dried Schlenk flask under an inert atmosphere, add the aryl halide, aminopyridine, base, palladium source, and ligand.
Evacuate and backfill the flask with the inert gas three times.
Add the anhydrous solvent via syringe.
Stir the reaction mixture at the desired temperature (typically 80-110 °C) and monitor the progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove the palladium catalyst.
Wash the filtrate with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Protocol 2: Amination using a Weaker Base for Sensitive Substrates
This protocol is suitable for substrates containing base-sensitive functional groups.
Reagents and Equipment:
Aryl halide (1.0 equiv)
Aminopyridine (1.2 equiv)
Palladium source (e.g., Pd(OAc)₂, 2 mol%)
Ligand (e.g., RuPhos, 4 mol%)
Base (e.g., Cs₂CO₃ or K₃PO₄, 2.0 equiv)
Anhydrous solvent (e.g., dioxane)
Schlenk flask or oven-dried reaction tube with a magnetic stir bar
Inert atmosphere (Nitrogen or Argon)
Heating mantle or oil bath
Procedure:
Follow steps 1-3 from Protocol 1, substituting the base with Cs₂CO₃ or K₃PO₄.
Heat the reaction mixture to a higher temperature if necessary (e.g., 100-120 °C) and monitor the progress.
Follow steps 5-9 from Protocol 1 for workup and purification.
Troubleshooting Common Issues
Issue
Potential Cause(s)
Suggested Solution(s)
Low or No Conversion
1. Inactive catalyst. 2. Catalyst poisoning by the pyridine nitrogen. 3. Insufficiently strong base. 4. Reaction temperature too low.
1. Use a fresh palladium source and ligand. Consider using a precatalyst. 2. Screen a bulkier ligand (e.g., XPhos, BrettPhos). 3. Switch to a stronger base (e.g., from K₃PO₄ to NaOt-Bu). 4. Increase the reaction temperature.[8]
1. Ensure strictly anaerobic and anhydrous conditions.[8] 2. Use a less nucleophilic base or lower the reaction temperature.[8] 3. Increase the reaction time or temperature.
Formation of Byproducts
1. Homocoupling of the aryl halide. 2. Double arylation of a primary aminopyridine.
1. Ensure the reaction is free of oxygen. 2. Use a bulkier ligand to sterically hinder the second arylation. Adjust the stoichiometry of the amine.
Conclusion
The Buchwald-Hartwig amination is an indispensable tool for the synthesis of aminopyridine derivatives in modern chemical research. A thorough understanding of the interplay between the catalyst, ligand, base, and solvent is paramount for achieving high yields and broad substrate scope. By carefully selecting the reaction conditions and anticipating potential challenges such as catalyst inhibition, researchers can effectively leverage this powerful transformation to access a diverse range of aminopyridine-containing molecules for drug discovery and development.
Application Note: Preparation of Amide Derivatives from 2-(Pyridin-3-ylamino)isonicotinic Acid
Abstract & Introduction The scaffold 2-(pyridin-3-ylamino)isonicotinic acid represents a critical pharmacophore in medicinal chemistry, particularly in the development of kinase inhibitors (e.g., PKC , p38 MAPK) and bi-a...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Introduction
The scaffold 2-(pyridin-3-ylamino)isonicotinic acid represents a critical pharmacophore in medicinal chemistry, particularly in the development of kinase inhibitors (e.g., PKC
, p38 MAPK) and bi-aryl urea analogs. The presence of the 2-amino-bi-pyridine motif imparts significant rigidity and hydrogen-bonding capability, essential for ATP-competitive binding.
However, the synthesis of amide derivatives from this core presents distinct challenges:
Zwitterionic Character: The coexistence of the carboxylic acid and multiple basic pyridine nitrogens results in high lattice energy, high melting points (>250°C), and poor solubility in standard organic solvents (DCM, THF).
Nucleophilic Competition: The secondary amine bridging the pyridine rings and the pyridine nitrogens themselves can compete with the target amine for the activated acyl species, potentially leading to N-acylation side products.
Purification Difficulties: The amphoteric nature of the product complicates standard acid-base extraction protocols.
This guide outlines two validated protocols: a High-Throughput Route (HATU) for library generation and a Scale-Up Route (Acid Chloride) for bulk synthesis.
Chemical Strategy & Retrosynthesis
The transformation requires the activation of the C4-carboxylic acid in the presence of a C2-secondary amine.
Reaction Scheme
Figure 1: General synthetic pathway for the amidation of the isonicotinic acid core.
Protocol A: HATU-Mediated Coupling (Recommended for Discovery)
Rationale: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is chosen over EDC/HOBt due to its superior reactivity with electron-deficient heteroaromatic acids and higher solubility in polar aprotic solvents (DMF/DMSO), which are required to dissolve the starting material.
Solvent: Anhydrous DMF (Dimethylformamide) or DMSO.
Step-by-Step Methodology
Solubilization (Critical):
Charge a reaction vial with the carboxylic acid substrate.
Add anhydrous DMF (concentration ~0.1 M).
Note: The starting material may appear as a suspension. Add DIPEA (1.5 equiv initially). Sonication (5-10 mins) is often required to break up the zwitterionic lattice. A clear solution indicates successful deprotonation of the carboxylic acid.
Activation:
Add HATU (1.2 equiv) in one portion at Room Temperature (RT).
Stir for 15–30 minutes. The solution often turns yellow/orange, indicating the formation of the activated At-ester.
Stir at RT for 4–16 hours. Monitor by LC-MS (Target mass [M+H]+).
Workup (Amphoteric Handling):
Do NOT use 1N HCl for washing; the pyridine product will protonate and remain in the aqueous phase.
Method A (Precipitation): Pour the reaction mixture into 10 volumes of ice-cold water. If the product is lipophilic, it will precipitate. Filter and wash with water.
Method B (Extraction): Dilute with EtOAc. Wash with saturated NaHCO
(removes unreacted acid) and Brine. Dry over NaSO.
Method C (Direct Prep): For polar products, filter the DMF solution and inject directly onto a C18 Reverse Phase Prep-HPLC column (Gradient: Water/Acetonitrile + 0.1% NH
OH or Formic Acid).
Protocol B: Acid Chloride Route (Recommended for Scale-Up)
Rationale: For multi-gram scales, HATU is expensive and generates byproducts difficult to remove without chromatography. Thionyl chloride (
) provides a cost-effective alternative, though it requires strict moisture control.
Step-by-Step Methodology
Chlorination:
Suspend 2-(pyridin-3-ylamino)isonicotinic acid (1.0 equiv) in neat Thionyl Chloride (
) (10–20 volumes).
Add a catalytic amount of DMF (1-2 drops).
Reflux (75°C) for 2–4 hours.
Endpoint: The suspension should become a clear solution as the acid chloride forms.
Isolation of Acid Chloride:
Cool to RT and concentrate in vacuo to remove excess
.
Azeotrope with dry Toluene (2x) to remove trace acid traces.
Result: The crude acid chloride is usually a yellow/brown solid or semi-solid. Use immediately.
Coupling:
Dissolve the crude acid chloride in anhydrous DCM or THF.
Add the amine (1.1 equiv) and a scavenger base (Triethylamine or Pyridine, 3.0 equiv).
Stir at 0°C to RT for 2 hours.
Purification:
Quench with saturated NaHCO
.
Extract with DCM/Isopropanol (3:1) if the product is insoluble in pure DCM.
Comparative Analysis of Conditions
Feature
Protocol A (HATU)
Protocol B (Acid Chloride)
Protocol C (EDC/HOBt)
Scale
mg to g (Discovery)
>10 g (Process)
Not Recommended
Solubility
Excellent (DMF/DMSO)
Good (Neat reaction)
Poor (DCM/DMF)
Reactivity
High (Fast activation)
Very High
Moderate/Low
Byproducts
Tetramethylurea (water soluble)
HCl, SO2 (gas)
Urea (insoluble)
Cost
High
Low
Medium
Risk
Low racemization
Hydrolysis if wet
N-acylurea on Pyridine
Troubleshooting & Purification Logic
The most common failure mode is product loss during extraction due to the basicity of the pyridine rings. Follow this decision tree for isolation.
Figure 2: Workup decision tree for amphoteric pyridine amides.
References
Scaffold Utility in Kinase Inhibition
Title: "Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors"
Source: PMC (N
Link:[Link] (Generalized link to Pyridine Carboxylic Acid review)
Amide Coupling Protocols (HATU/EDC)
Title: "Application Notes and Protocols for Amide Bond Formation using EDC and H
Application Note & Protocol: Microwave-Ass.isted Synthesis of 2-Aminoisonicotinic Acids
Introduction: Accelerating Medicinal Chemistry with Microwave Synthesis 2-Aminoisonicotinic acids and their derivatives are pivotal structural motifs in medicinal chemistry and drug development, forming the backbone of n...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Accelerating Medicinal Chemistry with Microwave Synthesis
2-Aminoisonicotinic acids and their derivatives are pivotal structural motifs in medicinal chemistry and drug development, forming the backbone of numerous pharmacologically active compounds. The synthesis of these heterocyclic compounds, however, can be challenging using conventional heating methods, often requiring long reaction times, high temperatures, and leading to the formation of undesirable byproducts. Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a rapid, efficient, and environmentally conscious alternative.[1][2] This application note provides a detailed protocol for the microwave-assisted synthesis of 2-aminoisonicotinic acids, highlighting the underlying principles and experimental considerations for researchers in drug discovery and development.
Microwave synthesis dramatically accelerates reaction rates by utilizing the ability of polar molecules to align with a rapidly oscillating electric field.[3] This direct coupling of microwave energy with the reactants and solvent leads to efficient, uniform, and rapid heating, often reducing reaction times from hours or days to mere minutes.[2][4] The benefits extend beyond speed, frequently resulting in higher product yields, improved purity, and reduced energy consumption, aligning with the principles of green chemistry.[5]
Core Principles of Microwave-Assisted Organic Synthesis (MAOS)
The efficacy of MAOS stems from two primary heating mechanisms: dipolar polarization and ionic conduction.[3][5]
Dipolar Polarization: Polar molecules, such as the reactants and solvents in this synthesis, possess a permanent dipole moment. When subjected to the oscillating electric field of microwaves, these molecules attempt to align themselves with the field. This rapid reorientation generates friction at the molecular level, resulting in a rapid and uniform increase in temperature throughout the reaction mixture.[6]
Ionic Conduction: If ionic species are present in the reaction mixture, they will migrate in response to the oscillating electric field. The resistance to this movement causes collisions, which in turn generate heat.
This direct and instantaneous heating mechanism is fundamentally different from conventional heating, where heat is transferred slowly from an external source through the vessel walls to the reaction mixture.[4] This often results in temperature gradients and localized overheating, which can lead to product degradation. Microwave heating, by contrast, provides a more homogeneous and controlled reaction environment.[4]
Experimental Workflow: Synthesis of 2-Aminoisonicotinic Acids
The following diagram illustrates the general workflow for the microwave-assisted synthesis of 2-aminoisonicotinic acids from a 2-halo-isonicotinic acid precursor.
Caption: General workflow for the microwave-assisted synthesis of 2-aminoisonicotinic acids.
Detailed Protocol: Synthesis of a Representative 2-Aminoisonicotinic Acid
This protocol describes the synthesis of a 2-(alkyl/aryl)aminoisonicotinic acid via a nucleophilic aromatic substitution reaction, adapted from established procedures for the synthesis of related aminonicotinic acids.[7][8]
Materials:
2-Chloroisonicotinic acid
Desired primary or secondary amine (e.g., methylamine, aniline)
Diisopropylethylamine (DIPEA) or Potassium Carbonate (K₂CO₃)
Distilled Water
Concentrated Hydrochloric Acid (HCl)
Microwave synthesis reactor
Appropriate microwave reaction vessels with stir bars
Standard laboratory glassware for work-up and purification
Procedure:
Reactant Preparation: In a suitable microwave reaction vessel equipped with a magnetic stir bar, combine 2-chloroisonicotinic acid (1.0 mmol), the desired amine (3.0 mmol), and a base. The choice of base can be either diisopropylethylamine (3.0 mmol) or anhydrous potassium carbonate (2.0 mmol).[7][8]
Solvent Addition: Add distilled water (3-5 mL) to the reaction vessel. Water serves as an excellent solvent for microwave synthesis due to its high dielectric constant and ability to absorb microwave energy efficiently.
Vessel Sealing: Securely seal the reaction vessel according to the microwave reactor manufacturer's instructions.
Microwave Irradiation: Place the sealed vessel into the microwave reactor. Irradiate the mixture at a set temperature (e.g., 150-200°C) for a specified time (e.g., 30-120 minutes).[7] The optimal temperature and time will vary depending on the specific amine used and should be determined empirically. The reaction progress can be monitored by thin-layer chromatography (TLC).
Cooling: After the irradiation is complete, allow the reaction vessel to cool to a safe temperature (typically below 50°C) using the reactor's built-in cooling system.
Work-up: Once cooled, carefully open the reaction vessel. Acidify the reaction mixture to a pH of approximately 6.5 with concentrated HCl.[7] The desired 2-aminoisonicotinic acid product should precipitate out of the solution.
Isolation: Collect the precipitated product by vacuum filtration, washing with cold water.
Purification (if necessary): If further purification is required, the crude product can be recrystallized from a suitable solvent system, such as an ethanol/water mixture.[8]
Analysis: Confirm the identity and purity of the final product using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
Quantitative Data Summary
The following table summarizes typical reaction parameters for the microwave-assisted synthesis of 2-aminonicotinic acid derivatives, which can be used as a starting point for the optimization of 2-aminoisonicotinic acid synthesis.
The synthesis proceeds via a nucleophilic aromatic substitution mechanism. The electron-withdrawing nature of the carboxylic acid and the ring nitrogen atom activates the 2-position of the pyridine ring towards nucleophilic attack by the amine. The microwave irradiation provides the necessary activation energy for this transformation to occur rapidly.
Caption: Simplified reaction mechanism for the synthesis of 2-aminoisonicotinic acids.
Conclusion
Microwave-assisted synthesis offers a powerful and efficient method for the preparation of 2-aminoisonicotinic acids, a key scaffold in drug discovery.[9] The dramatic reduction in reaction times, coupled with often-improved yields and a greener chemical footprint, makes MAOS an invaluable tool for medicinal chemists.[1][5] The protocol detailed herein provides a robust starting point for researchers to rapidly synthesize diverse libraries of these important compounds, thereby accelerating the drug development process.
References
Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI.
Microwave-Assisted Synthesis in Drug Development. EPCP.
The impact of microwave synthesis on drug discovery. Nature.
Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. International Journal of Novel Research and Development.
Application of Microwaves in Organic Synthesis: Speeding up the Process of Drug Discovery. RGUHS Journal of Pharmaceutical Sciences.
MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. IJNRD.
Role of Microwave in Pharmaceutical Sciences. ANU BOOKS PUBLISHER & DISTRIBUTOR.
Theory of Microwave Heating for Organic Synthesis. CEM Corporation.
Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Advances.
Synthetic Applications for Microwave Synthesis. CEM Corporation.
Microwave-assisted synthesis of 2-aminonicotinic acids by reacting 2-chloronicotinic acid with amines. ResearchGate. Available at: [Link]
Synthesis of 2-arylaminonicotinic acids in water under microwave irradiation without catalyst. ResearchGate. Available at: [Link]
A mild, catalyst-free synthesis of 2-aminopyridines. PMC. Available at: [Link]
Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. PMC. Available at: [Link]
Synthesis of some 2-aminonicotinic acid derivatives. PubMed. Available at: [Link]
Microwave-assisted Michael addition of 2-amino pyridine to chalcones under catalyst-free conditions. ResearchGate. Available at: [Link]
ChemInform Abstract: Catalyst-Free Amination of 2-Chloronicotinic Acid in Water under Microwave Irradiation. ResearchGate. Available at: [Link]
Microwave-assisted solution phase synthesis of novel pyridine carboxamides in neat water and ADMET and protein-compounds interac. NIScPR. Available at: [Link]
Synthesis of 2-aminopyrimidines 4a-g by conventional heating. ResearchGate. Available at: [Link]
Microwave-assisted synthesis and in vitro and in silico studies of pyrano[3,2-c]quinoline-3-carboxylates as dual acting anti-cancer and anti-microbial agents and potential topoisomerase II and DNA-gyrase inhibitors. RSC Publishing. Available at: [Link]
Microwave mediated synthesis of 2-aminooxazoles. ScienceDirect. Available at: [Link]
Microwave-Assisted One-Pot Telescoped Synthesis of 2‑Amino-1,3-thiazoles, Selenazoles, Imidazo[1,2‑a]pyridines, and Other Heterocycles from Alcohols. PMC. Available at: [Link]
Application Note & Protocols: A Guide to the Scale-up Synthesis of 2-(Pyridin-3-ylamino)isonicotinic Acid Intermediates
Abstract: 2-(Pyridin-3-ylamino)isonicotinic acid is a vital scaffold in modern medicinal chemistry, serving as a key building block for numerous active pharmaceutical ingredients (APIs). Transitioning its synthesis from...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: 2-(Pyridin-3-ylamino)isonicotinic acid is a vital scaffold in modern medicinal chemistry, serving as a key building block for numerous active pharmaceutical ingredients (APIs). Transitioning its synthesis from laboratory-scale to a robust, scalable process presents significant challenges related to cost, efficiency, purity, and safety. This document provides a comprehensive guide for researchers, chemists, and process development professionals on the strategic considerations and detailed protocols for the scale-up synthesis of this target molecule and its critical intermediates. We will explore a robust synthetic strategy centered around a palladium-catalyzed Buchwald-Hartwig amination, detailing process optimization, safety protocols, and a step-by-step guide for implementation.
Introduction and Strategic Overview
The pyridine ring is a cornerstone of pharmaceutical development, present in over 7,000 drug molecules.[1] The specific structure of 2-(Pyridin-3-ylamino)isonicotinic acid, featuring a C-N linkage between two distinct pyridine rings, is of particular interest. The primary challenge in its synthesis lies in the efficient and selective formation of this aryl-aryl amine bond. While several methods exist, many suffer from harsh conditions or limited substrate scope, making them unsuitable for large-scale production.[2]
This guide focuses on a modern, reliable approach: the palladium-catalyzed cross-coupling of a 2-halo-isonicotinic acid derivative with 3-aminopyridine. This strategy is selected for its high functional group tolerance, generally high yields, and adaptability to process scale-up.
Retrosynthetic Analysis
A logical retrosynthetic disconnection of the target molecule reveals the two primary building blocks and the key C-N bond formation step.
Figure 1: Retrosynthetic approach for the target molecule.
This analysis identifies our main tasks:
Procurement or Synthesis of Intermediate A: A 2-halo-isonicotinic acid derivative. We will focus on the synthesis of methyl 2-chloroisonicotinate from 2-chloro-4-methylpyridine. Using an ester protects the carboxylic acid during the coupling reaction.
Procurement of Intermediate B: 3-Aminopyridine, a commercially available reagent.
Development of a Scalable Coupling Protocol: The core of the synthesis, requiring careful optimization of catalyst, ligand, base, and solvent.
Synthesis of Key Intermediate: Methyl 2-chloroisonicotinate
The synthesis of the 2-chloroisonicotinic acid core is a critical first step. While various methods exist for the synthesis of chloropyridine carboxylic acids[3][4], a common industrial approach involves the oxidation of an alkylpyridine.
Rationale for Synthetic Route
Starting from the relatively inexpensive 2-chloro-4-methylpyridine, a two-step sequence is employed:
Oxidation: The 4-methyl group is oxidized to a carboxylic acid. Strong oxidizing agents are required.
Esterification: The resulting carboxylic acid is converted to its methyl ester. This enhances solubility in organic solvents typical for cross-coupling reactions and prevents the free acid from interfering with the basic conditions of the Buchwald-Hartwig amination.
Workflow for Intermediate Synthesis
Figure 2: Workflow for the synthesis of methyl 2-chloroisonicotinate.
Detailed Protocol: Gram-Scale Synthesis of Methyl 2-chloroisonicotinate
Materials:
2-Chloro-4-methylpyridine
Potassium permanganate (KMnO₄)
Sodium hydroxide (NaOH)
Hydrochloric acid (HCl), concentrated
Methanol (MeOH), anhydrous
Sulfuric acid (H₂SO₄), concentrated
Dichloromethane (DCM)
Saturated sodium bicarbonate solution (NaHCO₃)
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄)
Protocol:
Step 1: Oxidation to 2-Chloroisonicotinic Acid
To a stirred solution of water at 80°C, slowly add 2-chloro-4-methylpyridine (1.0 eq).
In a separate flask, prepare a solution of potassium permanganate (approx. 3.0 eq) in water.
Slowly add the KMnO₄ solution to the reaction mixture over 2-3 hours, maintaining the temperature between 80-90°C. Rationale: The slow addition controls the exotherm of the oxidation.
After the addition is complete, continue heating for an additional 4-6 hours, or until TLC/HPLC analysis shows complete consumption of the starting material.
Cool the reaction mixture to room temperature and filter off the manganese dioxide (MnO₂) byproduct. Wash the filter cake thoroughly with hot water.
Combine the filtrates and cool in an ice bath. Carefully acidify the solution with concentrated HCl to a pH of ~3-4.
A white precipitate of 2-chloroisonicotinic acid will form. Stir the slurry in the ice bath for 1 hour.
Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the crude acid.
Step 2: Esterification
Suspend the crude 2-chloroisonicotinic acid (1.0 eq) in anhydrous methanol (5-10 volumes).
Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (0.1-0.2 eq) as a catalyst.
Warm the mixture to reflux (approx. 65°C) and maintain for 8-12 hours. Monitor the reaction progress by TLC/HPLC.
Once the reaction is complete, cool the mixture and remove the bulk of the methanol under reduced pressure.
Dilute the residue with dichloromethane and carefully neutralize by washing with saturated NaHCO₃ solution until effervescence ceases.
Wash the organic layer sequentially with water and brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude methyl 2-chloroisonicotinate.
Purify the product by vacuum distillation or recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).
Scale-up of the Buchwald-Hartwig C-N Coupling Reaction
The Buchwald-Hartwig amination is a powerful tool for forming C-N bonds but requires careful optimization for scale-up to be economically and practically viable.[5][6] The reaction involves the palladium-catalyzed coupling of an aryl halide with an amine in the presence of a base.[7]
The Catalytic Cycle
Understanding the mechanism is key to troubleshooting and optimization. The generally accepted cycle involves oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by the base, and finally, reductive elimination to form the product and regenerate the Pd(0) catalyst.[5]
Application Notes & Protocols: Strategic Functionalization of the Carboxylic Acid Group in Isonicotinic Acid Derivatives
Abstract This technical guide provides an in-depth exploration of the primary synthetic strategies for the functionalization of the carboxylic acid moiety in isonicotinic acid and its derivatives. Isonicotinic acid, a py...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides an in-depth exploration of the primary synthetic strategies for the functionalization of the carboxylic acid moiety in isonicotinic acid and its derivatives. Isonicotinic acid, a pyridine-4-carboxylic acid, is a foundational scaffold in medicinal chemistry and materials science.[1][2][3] Its derivatives are integral to numerous therapeutic agents, including the anti-tuberculosis drug isoniazid.[2][3][4] The strategic modification of its carboxylic acid group into a diverse array of functional groups—such as amides, esters, acyl halides, and amines—is a critical step in the development of novel compounds with tailored pharmacological and material properties. This document offers detailed protocols, mechanistic insights, and practical guidance for researchers, scientists, and drug development professionals to effectively navigate these essential transformations.
Introduction: The Central Role of the Isonicotinoyl Scaffold
The pyridine ring of isonicotinic acid imparts unique physicochemical properties, including aqueous solubility, hydrogen bonding capability, and the ability to coordinate with metal ions.[5] Functionalization of the carboxylic acid at the 4-position is the most common and versatile handle for chemical modification, allowing for the construction of vast libraries of derivatives. Direct condensation of the carboxylic acid with nucleophiles is generally inefficient because the basicity of many nucleophiles (like amines) leads to the formation of an unreactive carboxylate salt.[6][7] Therefore, activation of the carboxylic acid is a mandatory first step to convert the hydroxyl group into a better leaving group, facilitating nucleophilic acyl substitution.[6]
This guide will systematically detail the most robust and widely employed methods for this purpose:
Amide Bond Formation: Synthesis of amides, including the critically important hydrazides.
Esterification: Creation of esters for prodrug strategies or modulation of solubility.
Acyl Halide Synthesis: Formation of highly reactive intermediates for further derivatization.
Curtius Rearrangement: Conversion to primary amines via an isocyanate intermediate.
Amide Bond Formation: The Workhorse of Medicinal Chemistry
The amide bond is a cornerstone of peptide and medicinal chemistry. Its formation from isonicotinic acid can be achieved through several reliable methods, most notably through the use of carbodiimide coupling agents or by conversion to an acyl halide first.
Carbodiimides like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are "zero-length" crosslinkers that facilitate the direct condensation of a carboxylic acid and a primary amine.[8]
Mechanism Insight: The reaction proceeds in two key steps. First, EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[8][9] This intermediate is susceptible to hydrolysis, which would regenerate the starting material. To enhance efficiency and stability, N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS) is added.[10] NHS rapidly traps the O-acylisourea to form a more stable, amine-reactive NHS ester.[8][10] This semi-stable ester then efficiently reacts with a primary amine to yield the desired amide and releases NHS.[8] The addition of NHS is crucial as it prevents a competing side reaction where the O-acylisourea intermediate can rearrange to an inactive N-acylurea.[11]
Diagram: EDC/NHS Amide Coupling Workflow
Caption: Workflow for EDC/NHS-mediated amide bond formation.
Protocol 2.1: General Procedure for EDC/NHS Coupling
This two-step protocol minimizes unwanted side reactions by separating the activation of the carboxylic acid from the amine coupling.[8][10]
Activation:
Dissolve isonicotinic acid (1.0 eq) in an appropriate anhydrous solvent (e.g., DMF, DCM, or an aqueous buffer like MES for biological applications).[12]
Add NHS (1.2 eq) to the solution.
Add EDC (1.2 eq) to the mixture and stir at room temperature for 15-60 minutes. The reaction vessel should be protected from moisture.
Coupling:
Add the primary amine (1.0-1.1 eq) to the activated NHS ester solution.
If the isonicotinic acid was activated in an organic solvent, a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5-2.0 eq) may be required, especially if the amine is used as a hydrochloride salt.[12]
Allow the reaction to proceed at room temperature for 2-12 hours. Monitor progress by TLC or LC-MS.
Work-up and Purification:
For organic reactions, wash the mixture with water to remove the urea byproduct and excess EDC/NHS.
Extract the product with an appropriate organic solvent (e.g., ethyl acetate).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization.
Parameter
Recommendation
Rationale
Solvent
Anhydrous DMF, DCM
Ensures reactants are soluble and prevents hydrolysis of intermediates.
Equivalents (Acid:EDC:NHS)
1 : 1.2 : 1.2
A slight excess of coupling agents drives the activation step to completion.
Temperature
Room Temperature
Balances reaction rate with the stability of the activated ester.[13]
Reaction Time
Activation: 15-60 min; Coupling: 2-12 hr
Allows for complete formation of the stable NHS ester before amine addition.
Synthesis of Isonicotinic Acid Hydrazide (Isoniazid)
Isoniazid is a frontline medication for tuberculosis.[4] Its synthesis is a classic example of hydrazide formation, typically starting from an isonicotinic acid ester or amide.
Mechanism Insight: The most direct laboratory and industrial routes often involve the hydrazinolysis of an isonicotinic acid ester (e.g., methyl or ethyl isonicotinate) with hydrazine hydrate. The reaction is a nucleophilic acyl substitution where the highly nucleophilic hydrazine displaces the alcohol from the ester. Alternatively, isonicotinamide can be converted to isoniazid by reaction with hydrazine hydrate, often under reflux conditions.[14][15][16]
Protocol 2.2: Synthesis of Isoniazid from Isonicotinamide [14][15]
Reaction Setup:
In a round-bottom flask equipped with a reflux condenser, dissolve isonicotinamide (1.0 eq) in a C1 to C3 alcohol (e.g., methanol or ethanol). The ratio of isonicotinamide to alcohol can range from 1:1 to 1:8 (w/w).[15]
Add hydrazine hydrate (100%, ~1.2-1.5 eq) to the solution.
Reaction:
Reflux the reaction mixture for 4-6 hours. The reaction temperature will be around 110-115°C.[14][15]
Monitor the reaction progress via TLC.
Isolation:
After completion, distill off the alcohol solvent.
The solid product, isonicotinic acid hydrazide, will remain.[14]
The product can be collected while hot and may be purified further by recrystallization from a suitable solvent like ethanol or by washing with cold distilled water.[17][18]
Esterification: Modulating Polarity and Bioavailability
Esterification of isonicotinic acid is commonly performed to create prodrugs, improve solubility in organic media, or to provide a protecting group for the carboxylic acid.
Fischer-Speier Esterification
This is a classic acid-catalyzed condensation of a carboxylic acid with an alcohol.[19] The reaction is an equilibrium process, and strategies must be employed to drive it towards the product.
Mechanism Insight: The reaction begins with the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst (e.g., H₂SO₄), which activates the carbonyl carbon for nucleophilic attack by the alcohol. A tetrahedral intermediate is formed, which then eliminates a molecule of water to form the ester.[20] To favor ester formation, the alcohol is typically used in large excess (as the solvent) or water is removed as it is formed (e.g., using a Dean-Stark apparatus).[21]
Protocol 3.1: Fischer Esterification of Isonicotinic Acid [22]
Reaction Setup:
Suspend isonicotinic acid (1.0 eq) in the desired alcohol (e.g., methanol or ethanol), which will also serve as the solvent (use a large excess, e.g., 10-20 eq).
Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.3 eq) to the mixture while cooling in an ice bath.
Reaction:
Heat the reaction mixture to reflux and maintain for 4-12 hours.[22]
Monitor the reaction by TLC until the starting material is consumed.
Work-up and Isolation:
Cool the reaction mixture to room temperature and remove the excess alcohol under reduced pressure.
Dilute the residue with water and carefully neutralize the acid catalyst by adding a saturated solution of sodium bicarbonate until effervescence ceases (pH ~7-8).[22]
The ester product may precipitate or can be extracted with an organic solvent like ethyl acetate.[22]
Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate to yield the crude ester.
Purify by vacuum distillation or column chromatography.
Isonicotinoyl chloride is a highly versatile intermediate that readily reacts with a wide range of nucleophiles (alcohols, amines, etc.) to form esters and amides under mild conditions.[23] It is typically prepared as its hydrochloride salt due to the basicity of the pyridine nitrogen.[24]
Mechanism Insight: Thionyl chloride (SOCl₂) is the most common reagent for this transformation.[7][25] The carboxylic acid's hydroxyl group attacks the sulfur atom of SOCl₂, displacing a chloride ion. This forms a reactive chlorosulfite intermediate, which is a much better leaving group. The previously displaced chloride ion then acts as a nucleophile, attacking the carbonyl carbon and leading to the formation of the acyl chloride, sulfur dioxide, and hydrogen chloride.[20][25] A catalytic amount of DMF is often used to accelerate the reaction.[24]
Diagram: Synthesis of Isonicotinoyl Chloride
Caption: Reaction pathway for acyl chloride formation using thionyl chloride.
Protocol 4.1: Synthesis of Isonicotinoyl Chloride Hydrochloride [24][26]
Reaction Setup:
Caution: This reaction should be performed in a well-ventilated fume hood as it releases toxic gases (SO₂ and HCl).
To a stirred suspension of isonicotinic acid (1.0 eq) in excess thionyl chloride (can be used as solvent, ~5-10 eq), add a catalytic amount of DMF (e.g., 1-2 drops).[24][26]
Reaction:
A vigorous evolution of gas will be observed.[26] The mixture can be gently warmed (e.g., to 40-70°C) or refluxed to drive the reaction to completion over several hours.[23][24] The solid isonicotinic acid will gradually dissolve.
Isolation:
Once the reaction is complete (gas evolution ceases), remove the excess thionyl chloride by distillation under reduced pressure.[24][26]
The remaining residue is the crude isonicotinoyl chloride hydrochloride. It can be triturated with an inert solvent like diethyl ether or hexane to induce crystallization, filtered, and washed to afford a white solid.[24][26]
The product is typically used in the next step without further purification due to its reactivity.
Curtius Rearrangement: A Gateway to Primary Amines
The Curtius rearrangement provides a robust method for converting a carboxylic acid into a primary amine with the loss of one carbon atom (as CO₂).[13][27] This transformation proceeds through an acyl azide and an isocyanate intermediate.
Mechanism Insight: The process begins with the conversion of the carboxylic acid to an acyl azide. This can be achieved by reacting an acyl chloride with sodium azide or by treating the carboxylic acid directly with an agent like diphenylphosphoryl azide (DPPA). Upon heating, the acyl azide undergoes a concerted rearrangement, losing nitrogen gas (N₂) as the R-group migrates from the carbonyl carbon to the adjacent nitrogen, forming an isocyanate.[13][28] This isocyanate is the key intermediate. It can be trapped with various nucleophiles: hydrolysis with water yields a primary amine (via an unstable carbamic acid), while reaction with an alcohol yields a stable carbamate, which can be subsequently hydrolyzed to the amine.[13][27][29] A key advantage of this reaction is the complete retention of stereochemistry at the migrating R-group.[27]
Protocol 5.1: General Two-Step Curtius Rearrangement
Formation of Acyl Azide:
Convert isonicotinic acid to isonicotinoyl chloride hydrochloride as described in Protocol 4.1 .
Dissolve the crude acyl chloride in a suitable solvent (e.g., acetone, THF).
Cool the solution in an ice bath and add a solution of sodium azide (NaN₃, ~1.1 eq) in water dropwise with vigorous stirring.
Stir for 1-2 hours at 0°C. The acyl azide can be extracted into an organic solvent. Caution: Acyl azides are potentially explosive and should be handled with care, avoiding high temperatures and friction.
Rearrangement and Trapping:
Carefully heat the solution of the acyl azide in an inert, high-boiling solvent (e.g., toluene or dioxane). The rearrangement typically occurs at temperatures between 60-100°C, signaled by the evolution of N₂ gas.
To obtain the amine: After the rearrangement is complete, add dilute aqueous acid (e.g., HCl) and heat to hydrolyze the isocyanate.
To obtain a carbamate: Perform the rearrangement in the presence of an alcohol (e.g., tert-butanol or benzyl alcohol). The alcohol will trap the isocyanate directly to form a stable Boc- or Cbz-protected amine, which is often easier to handle and purify.
Conclusion
The functionalization of the carboxylic acid group of isonicotinic acid is a fundamental task in the synthesis of new chemical entities for pharmaceutical and material applications. The choice of method—be it robust amide coupling, strategic esterification, activation via an acyl chloride, or rearrangement to an amine—depends entirely on the desired final product and the overall synthetic plan. Understanding the mechanisms, advantages, and practical considerations outlined in these protocols will empower researchers to confidently and efficiently manipulate this critical scaffold, paving the way for future discoveries.
References
Amide Coupling Reaction for the Synthesis of Bispyridine-based Ligands and Their Complexation to Platinum as Dinuclear Anticancer Agents. PMC, NIH.
Application Note: EDC/NHS Chemistry for Thiol-PEG3-Acid and Amine Coupling. Benchchem.
Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential. MDPI.
Isonicotinic acid hydrazide derivatives: Synthesis, antimicrobial activity, and QSAR studies.
Curtius rearrangement. Wikipedia.
The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. PMC, NIH.
Process for the synthesis of isonicotinic acid hydrazide.
The Discovery and Synthesis of Isoniazid Derivatives: A Technical Guide for Drug Development Professionals. Benchchem.
PROCESS FOR THE SYNTHESIS OF ISONICOTINIC ACID HYDRAZIDE.
High Efficiency & Stability Protein CrossLinking with EDC & NHS. G-Biosciences.
Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Dove Medical Press.
Carbodiimide Crosslinker Chemistry: EDC and DCC.
General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS.
Isonicotinic acid: Structure, synthesis, applications and biochemical significance. Chempanda.
What is ISONICOTINOYL CHLORIDE HYDROCHLORIDE and how is it used? Guidechem.
Fischer Esterification Explained: Definition, Examples, Practice & Video Lessons. Pearson.
Esterification of pyridine carboxylic acids.
A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. MDPI.
Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides.
Fischer Esterification of Glycerol by Phenylacetic Acids, Phenylacetic Anhydrides and Some of their Aromatic Derivatives. Journal of Chemical and Pharmaceutical Research.
Technical Support Center: Purification Strategies for Reactions Involving 3-Aminopyridine
Welcome to the technical support resource for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the removal of un...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the removal of unreacted 3-aminopyridine from reaction mixtures. Our focus is on providing practical, field-tested advice grounded in chemical principles to ensure the purity of your target compounds.
Understanding the Challenge: Physicochemical Properties of 3-Aminopyridine
Effective purification begins with a thorough understanding of the molecule to be removed. 3-Aminopyridine is a colorless solid with properties that can make its removal from reaction mixtures non-trivial.[1] A summary of its key physicochemical properties is presented below.
The high water solubility and basicity (pKa of 6.04) of 3-aminopyridine are the primary handles for its removal via aqueous extraction techniques.[1][7][8] Its relatively low melting point and solubility in common organic solvents also open up possibilities for purification by crystallization.[1][4][6][7]
Frequently Asked Questions (FAQs)
Q1: What is the most common and straightforward method for removing 3-aminopyridine?
A1: For many applications, acid-base extraction is the simplest and most scalable method.[9] By washing the organic reaction mixture with an aqueous acid solution, the basic 3-aminopyridine is protonated to form a water-soluble pyridinium salt, which is then partitioned into the aqueous layer.[9]
Q2: My target compound is sensitive to strong acids. What are my options for acid-base extraction?
A2: If your product is acid-sensitive, you can employ milder acidic washes. Saturated aqueous ammonium chloride (NH₄Cl) or a dilute solution of a weak organic acid like citric acid can be effective. An alternative approach is to wash the organic layer with a saturated solution of copper (II) sulfate. Pyridines form a complex with copper that is soluble in the aqueous phase, facilitating removal without a significant drop in pH.[9]
Q3: I've performed an acid wash, but my TLC analysis still shows the presence of 3-aminopyridine. What should I do?
A3: To improve the removal of 3-aminopyridine, consider the following:
Increase the number of washes: Multiple extractions with smaller volumes of the acidic solution are more effective than a single wash with a large volume.
Check the pH: Ensure the aqueous layer is acidic after each wash to confirm that the 3-aminopyridine has been protonated.
Back-extraction: After the initial acid washes, you can "back-wash" the combined acidic aqueous layers with a fresh portion of the organic solvent to recover any of your desired product that may have been carried over.
Q4: When is chromatography a better choice than extraction?
A4: Chromatography is preferred when:
Your product has similar basicity to 3-aminopyridine, making selective extraction difficult.
You require very high purity, and trace amounts of 3-aminopyridine need to be removed.
You are working on a small scale where material loss during multiple extractions is a concern.
Q5: Can I remove 3-aminopyridine by distillation?
A5: Due to its high boiling point (248-252 °C), simple distillation is often not a practical method for removing 3-aminopyridine, especially if your product has a similar or lower boiling point.[1][2][6] However, if your product is a high-boiling oil or a solid, and the reaction was run at a lower temperature, removal of a volatile solvent followed by purification of the residue via other means is standard practice.
Troubleshooting Guide
Issue 1: Emulsion Formation During Acid-Base Extraction
Cause: Emulsions are common when dealing with complex reaction mixtures containing both organic and aqueous phases, especially when fine solid byproducts are present.
Solutions:
Patience: Allow the separatory funnel to stand undisturbed for an extended period to allow the layers to separate.
Brine Wash: Add a small amount of saturated aqueous sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.
Filtration: Filter the entire mixture through a pad of a filter aid like Celite or glass wool.
Issue 2: Product Precipitation During Acid Wash
Cause: If your product has basic functionalities, it may also become protonated and precipitate as a salt during the acid wash.
Solutions:
Use a Weaker Acid: Switch to a milder acidic solution as described in the FAQs.
pH Control: Carefully monitor and adjust the pH of the aqueous wash to a level that protonates the 3-aminopyridine but not your product.
Alternative Method: If pH control is not feasible, consider alternative purification methods like chromatography or recrystallization.
Issue 3: 3-Aminopyridine Co-elutes with Product During Chromatography
Cause: The polarity of 3-aminopyridine may be similar to your product, leading to poor separation on normal or reverse-phase silica gel.
Solutions:
Ion-Exchange Chromatography: This technique separates compounds based on charge. Cation-exchange chromatography is particularly effective for removing basic impurities like 3-aminopyridine.[10]
Scavenger Resins: These are solid-supported reagents that selectively react with and remove specific types of compounds from solution.[11] For 3-aminopyridine, an acid-functionalized scavenger resin would be effective.[11][12]
Experimental Protocols
Protocol 1: Acid-Base Extraction
This protocol is a general guideline and may need to be optimized for your specific reaction.
Workflow Diagram:
Caption: Workflow for Acid-Base Extraction.
Step-by-Step Procedure:
Transfer the reaction mixture to a separatory funnel. If the reaction was run in a water-miscible solvent, first remove the solvent under reduced pressure and dissolve the residue in a water-immiscible organic solvent like ethyl acetate or dichloromethane.
Add an equal volume of 1M hydrochloric acid (HCl) to the separatory funnel.
Stopper the funnel and shake vigorously, venting frequently to release any pressure.
Allow the layers to separate. The aqueous layer contains the protonated 3-aminopyridine.
Drain the lower layer. Which layer is which depends on the relative densities of the organic solvent and the aqueous solution.
Repeat the acid wash (steps 2-5) two more times.
To neutralize any remaining acid in the organic layer, wash with an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃).
Wash the organic layer with an equal volume of brine.
Drain the organic layer into a clean flask and dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).
Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain your purified product.
Protocol 2: Recrystallization
This method is suitable if your product is a solid and has significantly different solubility in a given solvent compared to 3-aminopyridine.
Workflow Diagram:
Caption: Workflow for Scavenger Resin Purification.
Step-by-Step Procedure:
Select an appropriate scavenger resin. For the basic 3-aminopyridine, a resin with acidic functional groups (e.g., sulfonic acid or carboxylic acid) is suitable.
Add the scavenger resin to the reaction mixture. The amount of resin will depend on its capacity and the amount of 3-aminopyridine to be removed. A typical starting point is to use 3-5 equivalents of the resin relative to the impurity.
3. Stir or agitate the mixture for a sufficient time to allow the 3-aminopyridine to bind to the resin. This can range from a few hours to overnight.
4. Remove the resin by simple filtration.
Wash the resin with a small amount of the reaction solvent to recover any entrained product.
Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain the purified product.
National Institutes of Health. Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. [Link]
PubMed. Fast identification of selective resins for removal of genotoxic aminopyridine impurities via screening of molecularly imprinted polymer libraries. [Link]
Technical Support Center: Optimizing Nucleophilic Substitution on Pyridine Rings
Welcome to the technical support center for nucleophilic substitution reactions on pyridine rings. This resource, designed for researchers, scientists, and professionals in drug development, provides in-depth guidance on...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for nucleophilic substitution reactions on pyridine rings. This resource, designed for researchers, scientists, and professionals in drug development, provides in-depth guidance on optimizing reaction temperature, a critical parameter for successful synthesis. As a Senior Application Scientist, my goal is to provide not just protocols, but a deeper understanding of the principles governing these reactions.
Frequently Asked Questions (FAQs)
Q1: Why is reaction temperature such a critical parameter in nucleophilic aromatic substitution (SNAr) on pyridine rings?
A1: Temperature is a pivotal parameter in the nucleophilic aromatic substitution (SNAr) on pyridine rings for several fundamental reasons rooted in chemical kinetics and thermodynamics. The pyridine ring, while activated towards nucleophilic attack due to the electron-withdrawing nature of the nitrogen atom, often requires thermal energy to overcome the activation barrier of the reaction.[1][2]
The reaction typically proceeds via a two-step addition-elimination mechanism, involving the formation of a negatively charged intermediate known as a Meisenheimer complex.[3] The stability of this intermediate and the energy required to form it are significantly influenced by temperature.
Here's a breakdown of why temperature is so crucial:
Activation Energy (Ea): Most chemical reactions, including SNAr, have an activation energy barrier that must be surmounted for the reaction to proceed. Increasing the temperature provides the reacting molecules with greater kinetic energy, leading to more frequent and energetic collisions. This increases the proportion of molecules that possess sufficient energy to overcome the Ea, thus accelerating the reaction rate.
Reaction Rate: The relationship between temperature and reaction rate is often described by the Arrhenius equation. As a general rule of thumb, for many organic reactions, the rate approximately doubles for every 10 °C increase in temperature.
Selectivity (Kinetic vs. Thermodynamic Control): In many cases, multiple products can be formed in a reaction. Temperature can be a deciding factor in which product predominates.[4][5]
At lower temperatures , the reaction is often under kinetic control, meaning the major product is the one that is formed the fastest (i.e., has the lowest activation energy).[4][6]
At higher temperatures , the reaction may be under thermodynamic control. This means there is enough energy to overcome the activation barriers for the formation of all possible products, and the reverse reactions can also occur. Consequently, the product distribution will reflect the relative thermodynamic stabilities of the products, with the most stable product being favored.[4][6]
Solubility: The solubility of reactants, particularly solid starting materials, often increases with temperature. Ensuring all reactants are in solution is crucial for a homogeneous reaction and for achieving optimal reaction rates.
Side Reactions: While elevated temperatures can increase the rate of the desired reaction, they can also promote undesired side reactions, such as decomposition of starting materials or products, or the formation of byproducts. Therefore, finding the optimal temperature is a balancing act between achieving a reasonable reaction rate and minimizing side reactions.
Q2: How does temperature influence regioselectivity in nucleophilic substitutions on substituted pyridines?
A2: Temperature can play a significant role in the regioselectivity of nucleophilic substitutions on pyridine rings, particularly when there are multiple potential reaction sites. Nucleophilic attack on the pyridine ring is generally favored at the 2- and 4-positions (ortho and para to the nitrogen atom).[7][8][9][10] This is because the negative charge in the resulting Meisenheimer intermediate can be delocalized onto the electronegative nitrogen atom, leading to greater stabilization.[7][8]
The influence of temperature on regioselectivity is often linked to the concept of kinetic versus thermodynamic control:
Kinetic Control (Lower Temperatures): At lower temperatures, the reaction is typically irreversible, and the product that forms the fastest will be the major product. The rate of formation is determined by the height of the activation energy barrier. Factors that can influence this include:
Steric Hindrance: The 2-position is sterically more hindered than the 4-position due to its proximity to the nitrogen atom's lone pair.[11] This can sometimes lead to a faster attack at the 4-position, making the 4-substituted product the kinetic product.
Electronic Effects: The electronic nature of substituents on the ring can influence the relative activation energies for attack at different positions.
Thermodynamic Control (Higher Temperatures): At higher temperatures, the reaction may become reversible, allowing for an equilibrium to be established between the different products. In this scenario, the major product will be the most thermodynamically stable one. The relative stability of the final products will determine the product ratio.
In some cases, an attack at the 4-position may lead to a more symmetric and potentially more stable intermediate, favoring the formation of the 4-substituted product as the kinetic product.[11] However, the relative stabilities of the final products would determine the outcome under thermodynamic control.
Q3: What are typical starting temperatures and solvent choices for SNAr reactions on pyridine rings?
A3: The optimal temperature and solvent for an SNAr reaction on a pyridine ring are highly dependent on the specific substrates and reagents involved. However, some general guidelines can be provided.
Leaving Group
Nucleophile
Typical Temperature Range (°C)
Common Solvents
Notes
F
Amines, Alkoxides, Thiolates
Room Temperature to 80
Acetonitrile, THF, DMF, DMSO
Fluorine is an excellent leaving group in SNAr reactions.[1]
Cl
Amines, Alkoxides, Thiolates
80 - 150 (Conventional Heating)
Water, Acetonitrile, DMF, DMSO, NMP
Higher temperatures are generally required compared to fluoro-pyridines.[3]
Br
Amines, Alkoxides, Thiolates
100 - 180 (Conventional Heating)
DMF, DMSO, NMP, Dioxane
Similar to or slightly higher temperatures than chloro-pyridines.
I
Amines, Alkoxides, Thiolates
120 - 200 (Conventional Heating)
DMF, DMSO, NMP, Dioxane
Iodine is generally the poorest leaving group among the halogens in SNAr.
Solvent Choice:
The choice of solvent is critical and is often linked to the required reaction temperature.
Polar Aprotic Solvents (DMF, DMSO, NMP, Acetonitrile): These are the most commonly used solvents for SNAr reactions. They are polar enough to dissolve the reactants and intermediates but do not participate in hydrogen bonding with the nucleophile, which would decrease its nucleophilicity. Their high boiling points also allow for reactions to be conducted at elevated temperatures.
Protic Solvents (Water, Alcohols): While less common, protic solvents can be used, especially with charged nucleophiles. However, they can solvate the nucleophile through hydrogen bonding, potentially reducing its reactivity.[12] The effect of protic solvents can be complex and may depend on the specific reaction.[12][13]
Ethers (THF, Dioxane): These are generally used for reactions with highly reactive nucleophiles, such as organolithium or Grignard reagents, often at low temperatures.[3]
Microwave-Assisted Synthesis:
Microwave irradiation has become a valuable tool for SNAr reactions on pyridines, often leading to significantly reduced reaction times and improved yields.[3] Temperatures in microwave reactors can reach up to 200 °C or higher, depending on the solvent and the pressure capabilities of the system.
Troubleshooting Guides
Problem: My reaction is sluggish or not proceeding to completion.
Possible Cause & Solution
Insufficient Temperature: The most straightforward solution is to increase the reaction temperature. A stepwise increase of 10-20 °C can have a significant impact on the reaction rate. Monitor the reaction progress by TLC or LC-MS to assess the effect of the temperature change. For conventional heating, consider switching to a higher boiling point solvent if necessary. Microwave heating can also be an effective way to access higher temperatures and accelerate the reaction.[3]
Poor Leaving Group: If you are using a chloro-, bromo-, or iodo-pyridine, the reaction may be inherently slow. If possible, consider synthesizing the corresponding fluoro-pyridine, as fluorine is a much better leaving group in SNAr reactions.[1]
Deactivated Pyridine Ring: If the pyridine ring has electron-donating groups, its reactivity towards nucleophiles will be diminished. In such cases, higher temperatures are generally required. Alternatively, activation of the pyridine ring can be achieved by:
N-Oxidation: Conversion of the pyridine to a pyridine-N-oxide enhances the electrophilicity of the ring at the 2- and 4-positions. The N-oxide can be removed later in the synthesis.
Lewis Acid Catalysis: The use of a Lewis acid can activate the pyridine ring by coordinating to the nitrogen atom, thereby increasing its electron-withdrawing effect.[14]
Weak Nucleophile: If the nucleophile is weak, a higher temperature may be necessary to drive the reaction. Alternatively, the nucleophile can be activated by converting it to its conjugate base using a suitable non-nucleophilic base.
Problem: I am observing significant side product formation.
Possible Cause & Solution
Decomposition: High temperatures can lead to the decomposition of starting materials, intermediates, or the final product. If you suspect decomposition, try running the reaction at a lower temperature for a longer period.
Loss of Selectivity: At excessively high temperatures, you may transition from kinetic to thermodynamic control, which could favor an undesired product.[4] If you are targeting the kinetic product, it is crucial to maintain a lower reaction temperature. Conversely, if the desired product is the thermodynamic one, higher temperatures and longer reaction times are beneficial.[5]
Multiple Reaction Sites: If your substrate has multiple potential sites for nucleophilic attack, lowering the temperature can sometimes improve selectivity for the kinetically favored position.
Problem: My reaction is too fast and difficult to control, leading to impurities.
Possible Cause & Solution
Highly Activated Substrate/Nucleophile: If you are working with a highly activated pyridine (e.g., with multiple electron-withdrawing groups) and a strong nucleophile, the reaction may be exothermic and difficult to control.
Lower the Temperature: Start the reaction at a lower temperature (e.g., 0 °C or even -78 °C) and allow it to slowly warm to room temperature.[3]
Slow Addition: Add the nucleophile slowly to the solution of the pyridine substrate to better manage the reaction rate and any exotherm.
Visualizing the Concepts
SNAr Mechanism on a Pyridine Ring
Caption: The SNAr mechanism on a pyridine ring proceeds via a two-step addition-elimination process.
Kinetic vs. Thermodynamic Control
Caption: Reaction coordinate diagram illustrating kinetic vs. thermodynamic control.
Troubleshooting Workflow
Caption: A troubleshooting workflow for low-yielding nucleophilic substitutions on pyridine.
Pearson. SNAr Reactions of Pyridine: Videos & Practice Problems. [Link]
Du, P., Zhao, J., Liu, S., & Yue, Z. (2021). Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. RSC Advances, 11(44), 27293-27301. [Link]
Bier, D. M., et al. (2013). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. The Journal of organic chemistry, 78(5), 1989–1997. [Link]
Quora. Why nucleophilic substitution in pyridine favours at position-2? [Link]
Abou-Shehada, S., Teasdale, M. C., & Williams, J. M. J. (2015). Lewis acid activation of pyridines for nucleophilic aromatic substitution and conjugate addition. ChemSusChem, 8(5), 841-844. [Link]
YouTube. (L-450) Nucleophilic aromatic substitution on Pyridine: Resonance, Mechanism and Selectivity. [Link]
Mahdhaoui, F., Zaier, R., Dhahri, N., Ayachi, S., & Boubaker, T. (2019). SNAr reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory. International Journal of Chemical Kinetics, 51(4), 249-257. [Link]
ACS Omega. Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. [Link]
Du, P., Zhao, J., Liu, S., & Yue, Z. (2021). Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. RSC Advances, 11(44), 27293-27301. [Link]
Vaia. We have considered nucleophilic aromatic substitution of pyridine at the 2-position and 3-position but not the at the 4-position. Complete the three possible cases by showing the mechanism for the reaction of methoxide ion with 4-chloropyridine. Show how the intermediate is stabilized by delocalization of the charge onto the nitrogen atom. [Link]
Pearson+. We have considered nucleophilic aromatic substitution of pyridine... [Link]
Um, I.-H., et al. (2013). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. Monatshefte für Chemie-Chemical Monthly, 144(11), 1667-1673. [Link]
Du, P., Zhao, J., Liu, S., & Yue, Z. (2021). Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. RSC Advances, 11(44), 27293-27301. [Link]
Chemistry LibreTexts. 14.3: Kinetic vs. Thermodynamic Control of Reactions. [Link]
Chemistry Stack Exchange. Is there any selectivity between the C-2 and C-4 positions of pyridine in SNAr reactions? [Link]
Technical Support Center: Strategies for Solubilizing Zwitterionic Pyridine Carboxylic Acids
Welcome to the technical support center for handling zwitterionic pyridine carboxylic acids. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges with...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for handling zwitterionic pyridine carboxylic acids. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges with this unique class of compounds. Here, we will delve into the underlying principles governing their solubility and provide practical, field-tested troubleshooting strategies to ensure the success of your experiments.
Section 1: Frequently Asked Questions (FAQs) - The Fundamentals of Zwitterionic Pyridine Carboxylic Acid Solubility
This section addresses the foundational concepts essential for understanding and troubleshooting the solubility of zwitterionic pyridine carboxylic acids.
Q1: What are zwitterionic pyridine carboxylic acids, and why are they often poorly soluble?
A zwitterionic pyridine carboxylic acid is a molecule that contains both a basic pyridine ring and an acidic carboxylic acid group.[1] At a specific pH, known as the isoelectric point (pI), the molecule carries both a positive charge on the protonated pyridine ring and a negative charge on the deprotonated carboxylic acid group, resulting in a net neutral charge.[2] This dual-charged nature leads to strong intermolecular electrostatic interactions, akin to the forces in a crystal lattice, which makes it difficult for solvent molecules to surround and dissolve the compound. This is the primary reason for their characteristically low solubility in many common solvents, especially around their isoelectric point.[3]
Q2: What is the isoelectric point (pI), and how does it relate to solubility?
The isoelectric point (pI) is the pH at which a zwitterionic molecule has a net charge of zero.[2] For a simple zwitterionic pyridine carboxylic acid, the pI can be estimated by averaging the pKa values of the carboxylic acid group and the pyridinium ion. The pKa of a typical carboxylic acid is in the range of 4-5, while the pKa of a pyridinium ion is around 5.2.[4][5][6][7] Therefore, the isoelectric point of many pyridine carboxylic acids falls in a relatively neutral pH range.
At the pI, the zwitterionic form predominates, leading to strong intermolecular attractions and, consequently, the lowest aqueous solubility.[2][3] Moving the pH away from the pI, either by adding an acid or a base, will shift the equilibrium towards the formation of either the cationic (protonated) or anionic (deprotonated) form of the molecule, both of which are generally more soluble in aqueous solutions.[8][9][10]
Q3: How does pH adjustment affect the solubility of these compounds?
Adjusting the pH is the most direct and powerful method to manipulate the solubility of zwitterionic pyridine carboxylic acids.[8][9][10]
Acidic Conditions (pH < pI): In an acidic environment, the carboxylic acid group will be protonated (-COOH), while the pyridine nitrogen will also be protonated (-NH+). This results in a net positive charge on the molecule, forming a cationic species. This cation is typically much more soluble in water than the neutral zwitterion.
Basic Conditions (pH > pI): In a basic environment, the carboxylic acid group will be deprotonated (-COO-), and the pyridine nitrogen will be in its neutral state. This results in a net negative charge on the molecule, forming an anionic species. This anion is also generally more soluble in water than the zwitterion.
The relationship between pH and solubility can be visualized as a "U-shaped" curve, with the minimum solubility occurring at the isoelectric point.
Section 2: Troubleshooting Guides for Common Experimental Issues
This section provides step-by-step protocols and decision-making workflows to address specific solubility challenges encountered in the laboratory.
Issue 1: My zwitterionic pyridine carboxylic acid won't dissolve in water or common organic solvents for my assay.
This is a frequent challenge. The initial approach should always be a systematic pH adjustment.
Initial Assessment: Attempt to dissolve a small, known amount of the compound in deionized water to gauge its baseline solubility.
Acidification: To a suspension of your compound in water, add a dilute acid (e.g., 0.1 M HCl) dropwise while stirring. Monitor the solution for any signs of dissolution. Continue adding acid until the solid dissolves completely or the pH drops significantly (e.g., to pH 2).
Alkalinization: If acidification is unsuccessful, start with a fresh suspension and add a dilute base (e.g., 0.1 M NaOH) dropwise. Monitor for dissolution as the pH increases. Continue adding base until the solid dissolves or the pH rises significantly (e.g., to pH 10).
Determine the Optimal pH Range: Once you have identified a pH range where your compound is soluble, you can prepare a stock solution at that pH for your experiments. Remember to consider the pH compatibility of your downstream application.
Diagram: pH-Dependent Solubility of a Zwitterionic Pyridine Carboxylic Acid
Caption: The effect of pH on the solubility of a zwitterionic pyridine carboxylic acid.
Issue 2: pH adjustment is not compatible with my experimental conditions. What are my other options?
When pH modification is not feasible, several alternative strategies can be employed.
Converting the zwitterionic compound into a stable salt is a highly effective method to improve solubility.[11] This is particularly useful for preparing solid forms with enhanced dissolution rates.
Expert Insight: The choice of the counter-ion is critical. For acidic zwitterions (forming a salt with a base), common choices include sodium, potassium, or tromethamine. For basic zwitterions (forming a salt with an acid), hydrochloride or mesylate salts are frequently used. The selection will depend on the specific properties of your compound and the requirements of your application. A ΔpKa rule can often predict whether a salt or a co-crystal will form.[12]
Select Counter-ions: Choose a small set of pharmaceutically acceptable acids and bases as potential counter-ions.
Stoichiometric Addition: Dissolve your zwitterionic compound in a suitable solvent (this may require initial pH adjustment or the use of a co-solvent). Add a stoichiometric equivalent of the chosen acid or base.
Solvent Evaporation: Slowly evaporate the solvent. A crystalline solid indicates the potential formation of a salt.
Solubility Assessment: Test the solubility of the resulting solid in your desired solvent system.
Co-solvents are water-miscible organic solvents that can be added to an aqueous solution to increase the solubility of poorly soluble compounds.[13][14][15] They work by reducing the polarity of the solvent system, which can better accommodate the non-polar regions of your molecule.
Commonly Used Co-solvents:
Co-solvent
Properties
Typical Concentration Range
Dimethyl Sulfoxide (DMSO)
Aprotic, highly polar. Dissolves a wide range of compounds.[13]
Expert Insight: When using co-solvents, it is crucial to perform a vehicle control experiment to ensure that the co-solvent itself does not interfere with your assay. The combination of co-solvents and pH adjustment can often have a synergistic effect on solubility.[16]
Prepare Stock Solutions: Prepare concentrated stock solutions of your compound in 100% of each selected co-solvent (e.g., DMSO, ethanol).
Serial Dilutions: Perform serial dilutions of your stock solution into your aqueous assay buffer.
Observe for Precipitation: Visually inspect the solutions for any signs of precipitation. The highest concentration that remains clear is your maximum soluble concentration in that co-solvent/buffer system.
Select Optimal Co-solvent: Choose the co-solvent system that provides the desired solubility with the lowest percentage of the organic solvent.
Diagram: Decision Workflow for Solubilizing Zwitterionic Pyridine Carboxylic Acids
Caption: A decision-making workflow for selecting a solubilization strategy.
Section 3: Advanced Strategies and Considerations
For particularly challenging compounds, more advanced formulation techniques may be necessary.
Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble molecules, effectively encapsulating the hydrophobic portions and presenting a hydrophilic exterior to the solvent. Sulfobutylether-β-cyclodextrin (SBE-β-CD) is a commonly used derivative for this purpose.[13]
Surfactants: Surfactants can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions.[14] Nonionic surfactants like Polysorbate 80 (Tween 80) and Cremophor EL are often used in drug formulations.[13]
Liposomes and Nanoparticles: Encapsulating the compound within lipid-based or polymeric nanoparticles can be a highly effective strategy for both solubilization and targeted delivery.
Trustworthiness and Self-Validation:
Every protocol described is designed to be a self-validating system. For instance, in the pH adjustment protocol, the visual confirmation of dissolution provides immediate feedback on the success of the strategy. Similarly, when screening co-solvents, the absence of precipitation is a clear indicator of solubility. It is always recommended to confirm the concentration of your final solution using an appropriate analytical method, such as HPLC-UV, to ensure accuracy.
By understanding the fundamental principles of zwitterionic chemistry and systematically applying these troubleshooting strategies, researchers can overcome the solubility challenges posed by pyridine carboxylic acids and advance their scientific endeavors.
References
Li, X., et al. (2022). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 12(5), 2195-2216. Retrieved February 15, 2026, from [Link]
Pyridine: Uses, Structure & pKa. (2023, October 21). StudySmarter. Retrieved February 15, 2026, from [Link]
Pyridine. (n.d.). In Wikipedia. Retrieved February 15, 2026, from [Link]
Jain, S., & Patel, N. (2009). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Pharmaceutical Development and Technology, 14(2), 153-158. Retrieved February 15, 2026, from [Link]
Jain, S., & Patel, N. (2009). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Pharmaceutical Development and Technology, 14(2), 153-158. Retrieved February 15, 2026, from [Link]
Acidity of Carboxylic Acids. (2020, May 30). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]
Norris, J. (2018, April 19). Acidity of carboxylic acids [Video]. YouTube. Retrieved February 15, 2026, from [Link]
Understanding the pKa of Carboxyl Groups: A Deep Dive. (2025, December 19). Oreate AI Blog. Retrieved February 15, 2026, from [Link]
Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]
TOMASIAK, A., & SADLEJ, J. (2019). Calculations of pKa Values of Selected Pyridinium and Its N-Oxide Ions in Water and Acetonitrile. The Journal of Physical Chemistry A, 123(51), 11035-11044. Retrieved February 15, 2026, from [Link]
pKa values for carboxylic acids 17 a–c (22 °C) and 26 (25 °C). (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]
Evans, R. F., Herington, E. F. G., & Kynaston, W. (1953). The determination of the dissociation constants of the pyridinemonocarboxylic acids by ultra-violet photoelectric spectrophotometry. Transactions of the Faraday Society, 49, 1284-1291. Retrieved February 15, 2026, from [Link]
LÀZÀR, I. T., et al. (2021). Using Atomic Charges to Describe the pKa of Carboxylic Acids. Journal of Chemical Information and Modeling, 61(7), 3349-3358. Retrieved February 15, 2026, from [Link]
pKaH of pyridine versus other imines. (2015, April 5). Chemistry Stack Exchange. Retrieved February 15, 2026, from [Link]
How to desalt zwitterions? (2020, February 20). ResearchGate. Retrieved February 15, 2026, from [Link]
Santos, C. I., et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. Molecules, 28(5), 2109. Retrieved February 15, 2026, from [Link]
Laschewsky, A. (2014). Structures and Synthesis of Zwitterionic Polymers. Polymers, 6(5), 1544-1601. Retrieved February 15, 2026, from [Link]
Lemmerer, A., et al. (2015). Co-crystals and molecular salts of carboxylic acid/pyridine complexes: can calculated pKa's predict proton transfer? A case study of nine complexes. CrystEngComm, 17(18), 3591-3596. Retrieved February 15, 2026, from [Link]
Process for the production of pyridine carboxylic acids. (1972). U.S. Patent No. 3,657,259.
Dunn, G. E., & Thimm, H. F. (1977). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 55(1), 1342-1347. Retrieved February 15, 2026, from [Link]
Gołdyn, M., et al. (2021). Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. CrystEngComm, 23(34), 5854-5866. Retrieved February 15, 2026, from [Link]
Preparation of Zwitterionic Sulfobetaines and Study of Their Thermal Properties and Nanostructured Self-Assembling Features. (2025, January 2). Polymers, 17(1), 136. Retrieved February 15, 2026, from [Link]
Ashenhurst, J. (2023, February 9). Isoelectric Points of Amino Acids (and How To Calculate Them). Master Organic Chemistry. Retrieved February 15, 2026, from [Link]
Lee, G., et al. (2024). Synthesis of Novel Zwitterionic Surfactants: Achieving Enhanced Water Resistance and Adhesion in Emulsion Polymer Adhesives. Polymers, 16(24), 3535. Retrieved February 15, 2026, from [Link]
Engineering principles of zwitterionic hydrogels: Molecular architecture to manufacturing innovations for advanced healthcare materials. (2025, July 12). Bioactive Materials, 25, 236-258. Retrieved February 15, 2026, from [Link]
What's the best way to workup and extract this compound? (2016, February 8). Reddit. Retrieved February 15, 2026, from [Link]
Mole fraction solubilities of pyridine-3-carboxylic acid obtained in this work for water (N), ethanol (j), DMSO (d), acetone (⁄), acetonitrile (Â), and diethyl ether ðHÞ. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]
Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. Retrieved February 15, 2026, from [Link]
Heyda, J., et al. (2018). Solubility-Modifying Power of Zwitterionic Salts. ChemPhysChem, 19(5), 575-580. Retrieved February 15, 2026, from [Link]
Kuroda, K., et al. (2021). Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life sciences. Communications Biology, 4(1), 1-10. Retrieved February 15, 2026, from [Link]
Pyridinecarboxylic acid. (n.d.). In Wikipedia. Retrieved February 15, 2026, from [Link]
Work-up of a zwitterion? (2023, August 3). Reddit. Retrieved February 15, 2026, from [Link]
Structures and Synthesis of Zwitterionic Polymers. (2025, October 16). ResearchGate. Retrieved February 15, 2026, from [Link]
The Effects of pH on Solubility. (2019, January 2). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]
Chowhan, Z. T. (1978). pH-solubility profiles or organic carboxylic acids and their salts. Journal of Pharmaceutical Sciences, 67(9), 1257-1260. Retrieved February 15, 2026, from [Link]
Prof Melko. (2020, October 23). How Does pH Affect Solubility? [Video]. YouTube. Retrieved February 15, 2026, from [Link]
UV spectra of pyridine-3,5-di-carboxylic acid (a) and CH-PyCA complex (b) in DMSO solution with concentration 50 mg/L. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]
Technical Support Center: A Guide to Minimizing Decarboxylation Side Reactions in Synthesis
Prepared by the Senior Application Scientist Team Welcome to the technical support center for managing decarboxylation side reactions. Unwanted decarboxylation—the loss of a carboxyl group as carbon dioxide (CO₂)[1]—is a...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for managing decarboxylation side reactions. Unwanted decarboxylation—the loss of a carboxyl group as carbon dioxide (CO₂)[1]—is a frequent challenge in organic synthesis, particularly within research and drug development. It can lead to reduced yields, product impurities, and compromised stability, ultimately affecting the efficacy and shelf life of target molecules.[2]
This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to provide you with both the foundational knowledge and actionable protocols to diagnose, control, and minimize these undesirable side reactions.
Section 1: The Fundamentals of Decarboxylation - FAQs
This section addresses the core principles of decarboxylation, helping you understand when and why this reaction is likely to occur.
Q1: What is decarboxylation and why is it often an undesirable side reaction?
Decarboxylation is a chemical reaction in which a carboxyl group (-COOH) is removed from a molecule, releasing carbon dioxide (CO₂).[1] While it is a key step in some synthetic pathways like the malonic ester synthesis[3], it is often an unintended side reaction. In drug development and complex molecule synthesis, this is problematic because it fundamentally alters the chemical structure of the target compound. This can lead to a complete loss of biological activity, the formation of difficult-to-remove impurities, and a significant reduction in the overall yield of the desired product.
Q2: What are the key structural features that make a molecule prone to decarboxylation?
While most simple carboxylic acids are stable, certain structural motifs dramatically lower the energy barrier for decarboxylation. The most common feature is the presence of an electron-withdrawing group on the carbon atom beta (β) to the carboxyl group.
Key structures susceptible to decarboxylation include:
β-Keto Acids: These compounds have a carbonyl group at the β-position. They are notoriously unstable and can decarboxylate easily upon gentle heating.[2][3] The reaction proceeds through a stable, cyclic six-membered transition state.
Malonic Acids and Derivatives: These molecules contain two carboxyl groups attached to the same carbon. Upon heating, one of the carboxyl groups is readily lost as CO₂.[3]
α-Nitro, α-Cyano, and α-Halo Acids: Generally, any strong electron-withdrawing group on the α-carbon can stabilize the carbanion intermediate that would form upon loss of CO₂, thus facilitating decarboxylation.[4][5]
Q3: What is the common mechanism for the thermal decarboxylation of a β-keto acid?
The thermal decarboxylation of a β-keto acid does not proceed by simply breaking the C-C bond to release CO₂. Instead, it occurs via a concerted, cyclic mechanism involving a six-membered transition state.[3] This pathway has a much lower activation energy. The process involves an intramolecular proton transfer from the carboxylic acid to the β-carbonyl oxygen, leading to the formation of an enol intermediate and the release of CO₂.[3][6] The enol then rapidly tautomerizes to the more stable ketone product.
Caption: Mechanism of β-Keto Acid Decarboxylation.
Section 2: Troubleshooting Guide - Common Scenarios & Solutions
This section provides practical advice for specific experimental challenges involving unwanted decarboxylation.
Q4: My reaction shows significant loss of my starting material or product, and I suspect decarboxylation. How can I confirm this?
Diagnosing an unknown side reaction requires systematic analysis. If decarboxylation is suspected, your goal is to identify the decarboxylated product and, if possible, the evolution of CO₂.
Controlling regioselectivity in aminopyridine coupling reactions
This is ChemSupport , your dedicated technical assistance center for aminopyridine chemistry. Ticket #AP-404: Control of Regioselectivity in Aminopyridine Couplings Status: Open Assigned Specialist: Senior Application Sc...
Author: BenchChem Technical Support Team. Date: February 2026
This is ChemSupport , your dedicated technical assistance center for aminopyridine chemistry.
Ticket #AP-404: Control of Regioselectivity in Aminopyridine CouplingsStatus: Open
Assigned Specialist: Senior Application Scientist, Catalysis Division
Overview: The "Janus" Nucleophile
Aminopyridines present a classic "Janus" problem in organic synthesis. You have two nucleophilic sites competing for electrophiles:
The Exocyclic Amine (
): The desired target for amidation/arylation. It is electron-deficient due to resonance with the pyridine ring.
The Endocyclic Nitrogen (
): The "silent killer." It is often more basic and a better ligand for metal catalysts (Pd, Cu), leading to catalyst poisoning or formation of stable, unreactive quaternary salts.
User Complaint: "My reaction turns black immediately, and I recover starting material. No product formed."
Root Cause: Catalyst Poisoning. The pyridine nitrogen (
) binds to the Palladium center, displacing the phosphine ligand and forming a stable, inactive [Pd(Ar)(Aminopyridine)X] complex (the "Pd-black" precipitate).
The Solution: Steric Crowding
You must use ligands that are bulky enough to physically block the
from coordinating to the metal center while still allowing the smaller exocyclic to approach.
Recommended Systems
Component
Recommendation
Technical Rationale
Ligand
BrettPhos or BuBrettPhos
These ligands are "trans-spanning" and bulky. They create a protective pocket around the Pd that excludes the pyridine nitrogen but admits the amine.
Precatalyst
Pd(OAc)₂ (with ligand) or G3/G4 Palladacycles
Use pre-formed precatalysts (e.g., BrettPhos Pd G4) to ensure rapid formation of the active species before the aminopyridine can sequester the Pd(II) salt.
Base
LHMDS or NaOBu
Strong bases are required to deprotonate the acidic Pd-amine intermediate. LHMDS is preferred for base-sensitive substrates; NaOBu is standard.
Visualization: Ligand Selection Logic
Caption: Decision tree for selecting Buchwald ligands based on amine substitution.
Module 2: Amide Coupling (The Nucleophilicity Trap)
User Complaint: "HATU/EDC coupling failed. I see the activated ester by LCMS, but it won't couple to the aminopyridine."
Root Cause: Low Nucleophilicity.[1] The electron-withdrawing nature of the pyridine ring makes the exocyclic amine a poor nucleophile. Standard activated esters (OBt/OAt) are not electrophilic enough to drive the reaction.
The Solution: High-Energy Electrophiles
Stop using standard peptide coupling reagents. You need to convert the carboxylic acid into a species with a better leaving group (Chloride or Fluoride).
Troubleshooting Workflow
Tier 1 (Standard): Try HATU with DIEA. If it fails ( < 10% conversion), move to Tier 2 immediately.
Tier 2 (Acid Chloride): Convert acid to Acid Chloride using Oxalyl Chloride/DMF. React with aminopyridine + Pyridine (solvent/base).
Tier 3 (Acyl Fluoride - The "Pro" Tip): If Acid Chlorides are unstable or yield is low, use TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate). Acyl fluorides are stable to moisture but highly reactive toward poor nucleophiles.
Protocol: TFFH-Mediated Coupling
Use this when standard HATU fails.
Activation: In a flame-dried vial, dissolve Carboxylic Acid (1.0 equiv) and TFFH (1.1 equiv) in anhydrous DCM under
.
Base Addition: Add DIEA (2.5 equiv). Stir at 0°C for 30 mins. Observation: The solution usually turns clear/yellow.
Coupling: Add the Aminopyridine (1.2 equiv) directly to the mixture.
Reaction: Warm to RT and stir for 2-12 hours.
Workup: Dilute with DCM, wash with sat.
, dry over .
Module 3: C-H Functionalization (Regiocontrol)
User Complaint: "I want to functionalize the ring, but I'm getting a mixture of C3 and C5 products."
Root Cause: Innate Reactivity vs. Directed Reactivity.[2]
Electrophilic Aromatic Substitution (EAS): Favors C5 (beta to nitrogen).
Directed Metalation: Favors C3 (ortho to the amine).
The Solution: Directing Groups
To force C3 selectivity, you must turn the amine into a Directing Group (DG).
Strategy: The Pivalamide Switch
Convert the free amine to a pivalamide (
). The carbonyl oxygen coordinates to Pd(II), directing the catalyst to the C3 position.
Visualization: C-H Activation Pathways
Caption: Divergent selectivity based on protecting group strategy (C5 vs C3).
Frequently Asked Questions (FAQs)
Q: Can I use Chan-Lam coupling for aminopyridines?A: Yes, and it is often preferred for N-arylation if you want to avoid Palladium.
Conditions:
(1.0 eq), Aryl Boronic Acid (2.0 eq), Pyridine (3.0 eq) in DCM, open to air (balloon).
Note: The reaction is slow (24-48h). The mechanism involves coordination to the exocyclic amine, naturally favoring the desired product over the ring nitrogen.
Q: My Buchwald reaction works but yields are 40%. Where is the rest?A: Check for dimerization . 2-aminopyridines can undergo oxidative dimerization (forming azo-linkages) in the presence of Pd and oxidants. Ensure your inert atmosphere is rigorous (argon balloon is better than nitrogen manifold if leaks are suspected).
Q: Why do I see "M+42" peaks in LCMS during amide coupling?A: If you are using Acetyl Chloride or Acetic Anhydride, you might be getting di-acylation (imide formation). Aminopyridines can form the imide (
). Use mild basic hydrolysis (/MeOH) to cleave the second acyl group, returning the desired mono-amide.
References
Buchwald-Hartwig Amination of Heterocycles
Title: Efficient Pd-Catalyzed Amination Reactions for Heterocycle Functionalization.[3][4]
Source: Henderson, J. L.; Buchwald, S. L.[3] Org.[5][6][7] Lett.2011 , 13, 1984–1987.[3][8]
A Senior Application Scientist's Guide to the ¹³C NMR Chemical Shifts of 2-(Pyridin-3-ylamino)isonicotinic Acid
Introduction Welcome to this in-depth technical guide on the ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts of 2-(Pyridin-3-ylamino)isonicotinic acid. This molecule, a structural analog of nicotinic acid, is of sig...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Welcome to this in-depth technical guide on the ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts of 2-(Pyridin-3-ylamino)isonicotinic acid. This molecule, a structural analog of nicotinic acid, is of significant interest to researchers in drug development and materials science. ¹³C NMR spectroscopy is an indispensable tool for the structural elucidation and purity assessment of such organic compounds, providing a unique fingerprint based on the electronic environment of each carbon atom.[1][2]
Molecular Structure and Carbon Numbering
To facilitate a clear discussion of the ¹³C NMR data, the carbon atoms of 2-(Pyridin-3-ylamino)isonicotinic acid are systematically numbered as illustrated in the diagram below. This numbering scheme will be used consistently throughout this guide.
Caption: Molecular structure and atom numbering for 2-(Pyridin-3-ylamino)isonicotinic acid.
Predicted ¹³C NMR Chemical Shifts
The following table presents the predicted ¹³C NMR chemical shifts for 2-(Pyridin-3-ylamino)isonicotinic acid in a common NMR solvent such as DMSO-d₆. These predictions are derived from the experimental data of the parent compounds, isonicotinic acid and 3-aminopyridine, and adjusted based on established substituent chemical shift (SCS) effects.
Carbon Atom
Predicted Chemical Shift (δ, ppm)
Rationale for Prediction
Isonicotinic Acid Ring
C2
~158-162
Strongly deshielded due to attachment of electronegative nitrogen and the electron-withdrawing amino group.
C3
~108-112
Shielded by the electron-donating effect of the adjacent amino group.
C4
~140-144
Deshielded due to the attached carboxylic acid group. Position is para to the amino group, experiencing some shielding.
C5
~122-126
Relatively unaffected, similar to the corresponding carbon in isonicotinic acid.
C6
~150-154
Deshielded due to proximity to the ring nitrogen.
C7 (COOH)
~166-170
Typical chemical shift for a carboxylic acid carbon.
3-Aminopyridine Ring
C2'
~140-144
Deshielded due to proximity to the ring nitrogen.
C3'
~145-149
Deshielded due to the attached amino group.
C4'
~124-128
Relatively unaffected, similar to the corresponding carbon in 3-aminopyridine.
C5'
~123-127
Relatively unaffected, similar to the corresponding carbon in 3-aminopyridine.
C6'
~147-151
Deshielded due to proximity to the ring nitrogen.
Comparative Analysis with Parent Moieties
To understand the basis for the predicted chemical shifts, it is instructive to compare them with the experimentally determined values for isonicotinic acid and 3-aminopyridine. The amino bridge (-NH-) connecting the two pyridine rings significantly alters the electronic distribution, and consequently, the ¹³C NMR spectrum.
Isonicotinic Acid Moiety: The introduction of the pyridin-3-ylamino group at the C2 position causes a significant downfield shift (deshielding) of C2 itself, due to the electronegativity of the nitrogen atom. Conversely, the C3 position is expected to be strongly shielded (upfield shift) due to the electron-donating resonance effect of the amino group. The chemical shifts of C4, C5, C6, and the carboxylic acid carbon (C7) are anticipated to be less affected, though minor shifts due to changes in overall electron density are expected.
3-Aminopyridine Moiety: The substitution at the nitrogen of the amino group (forming the bridge to the other ring) will have a more subtle effect on the chemical shifts of this ring compared to the direct substitution on the isonicotinic acid ring. We predict minor downfield shifts for the carbons of this ring due to the electron-withdrawing nature of the isonicotinic acid moiety it is attached to.
Experimental Protocol for ¹³C NMR Spectrum Acquisition
This section provides a robust, step-by-step protocol for acquiring a high-quality, proton-decoupled ¹³C NMR spectrum of 2-(Pyridin-3-ylamino)isonicotinic acid. This protocol is designed to be a self-validating system, ensuring reliable and reproducible results.
1. Sample Preparation:
Analyte: Accurately weigh approximately 15-25 mg of the dried compound. The higher concentration is recommended to compensate for the low natural abundance of ¹³C.[1]
Solvent: Choose a suitable deuterated solvent. DMSO-d₆ is an excellent choice due to its high boiling point and ability to dissolve a wide range of polar organic compounds. Use approximately 0.6-0.7 mL of solvent.
Dissolution: Combine the analyte and solvent in a clean, dry NMR tube. Vortex the sample until the solid is completely dissolved. A brief sonication may be necessary for complete dissolution.
Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm). However, the solvent peak (DMSO-d₆ at δ ≈ 39.5 ppm) can also be used for referencing.
2. NMR Spectrometer Setup and Calibration:
Instrument: This protocol is suitable for a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.
Tuning and Matching: Before data acquisition, the probe must be tuned to the ¹³C frequency and matched to the impedance of the instrument. Automated tuning and matching procedures (e.g., atma on Bruker systems) are highly recommended for optimal sensitivity.
Locking and Shimming: Lock the spectrometer onto the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, which is crucial for achieving sharp spectral lines.
3. Data Acquisition Parameters:
Experiment: A standard proton-decoupled ¹³C experiment (e.g., zgpg30 on Bruker systems) is appropriate.
Pulse Angle: A 30-45° pulse angle is recommended to allow for a shorter relaxation delay without significantly saturating the signals.
Spectral Width: A spectral width of approximately 250 ppm (e.g., -20 to 230 ppm) is sufficient to cover the expected chemical shift range for most organic molecules.[9][10]
Acquisition Time (at): An acquisition time of 1-2 seconds is generally adequate.
Relaxation Delay (d1): A relaxation delay of 2 seconds is a good starting point. For quantitative analysis, a much longer delay (5 times the longest T1 relaxation time) is necessary.[1]
Number of Scans (ns): Due to the low sensitivity of ¹³C NMR, a larger number of scans is required. Start with at least 1024 scans. The acquisition time can be several hours depending on the sample concentration and desired signal-to-noise ratio.
4. Data Processing:
Fourier Transformation: Apply an exponential window function (line broadening of 1-2 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.
Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the positive absorption mode.
Baseline Correction: Apply a baseline correction algorithm to obtain a flat baseline.
Referencing: Calibrate the chemical shift axis by setting the solvent peak to its known value (e.g., DMSO-d₆ at 39.5 ppm).
Peak Picking: Identify and label the chemical shifts of all significant peaks.
Caption: Experimental workflow for ¹³C NMR analysis.
Conclusion
While experimental ¹³C NMR data for 2-(Pyridin-3-ylamino)isonicotinic acid remains to be published, this guide provides a robust, predicted chemical shift profile based on a sound comparative analysis of its constituent fragments. The provided experimental protocol offers a reliable methodology for researchers to acquire their own high-quality data, which will be invaluable for the unambiguous structural confirmation of this and related compounds. The principles and procedures outlined herein are fundamental to the application of NMR spectroscopy in modern chemical research and development.
References
Thomas, S., Brühl, I., Heilmann, D., & Kleinpeter, E. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences, 37(4), 727–733. [Link]
Thomas, S., Brühl, I., & Kleinpeter, E. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Semantic Scholar. [Link]
Stenutz, R. NMR chemical shift prediction of pyridines. Mol-Instincts. [Link]
13-C NMR Protocol for beginners AV-400. (n.d.). [Link]
Measuring methods available and examples of their applications 13C NMR (carbon nuclear magnetic resonance). (n.d.). [Link]
Malfara, M., Jansen, A., & Tierney, J. (2020). An Organic Chemistry Honors Option Focus on 13C Chemical Shift Studies for Substituted Benzenes and 4-Substitued Pyridines. ChemRxiv. [Link]
Kluska, M., et al. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports, 12(1), 20286. [Link]
Comparative Mass Spectrometry Guide: Isonicotinic Acid Derivatives & Isomers
Executive Summary Isonicotinic acid (pyridine-4-carboxylic acid) and its derivatives, particularly the anti-tuberculosis drug Isoniazid , represent a critical class of analytes in drug development and metabolic profiling...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Isonicotinic acid (pyridine-4-carboxylic acid) and its derivatives, particularly the anti-tuberculosis drug Isoniazid , represent a critical class of analytes in drug development and metabolic profiling.[1] The challenge in analyzing these compounds lies not in their ionization, but in differentiating them from their positional isomers (picolinic and nicotinic acids) and interpreting their fragmentation pathways to identify metabolic degradation products.
This guide provides a technical comparison of fragmentation patterns, separating the 4-substituted isonicotinic core from its 2- and 3-substituted isomers. It details the specific fragmentation mechanics of Isoniazid and provides a self-validating LC-MS/MS protocol for robust quantification.
Part 1: The Isomeric Challenge (Comparative Baseline)
Differentiation of the three pyridine carboxylic acid isomers (
, MW 123.11) is a classic problem in mass spectrometry. While they share the same precursor mass ( in ESI+), their fragmentation kinetics differ significantly due to the position of the carboxylic group relative to the ring nitrogen.
The "Ortho Effect" (Picolinic Acid)
Picolinic acid (2-isomer) exhibits a distinct fragmentation behavior known as the Ortho Effect . The proximity of the carboxylic proton to the ring nitrogen allows for intramolecular hydrogen bonding.[2]
Mechanism: This interaction lowers the activation energy for decarboxylation.
Result: In MS/MS, Picolinic acid yields the decarboxylated pyridine ion (
79) at significantly lower collision energies (CE) than its isomers.
Stability of Nicotinic & Isonicotinic Acid[3]
Nicotinic Acid (3-isomer): The carboxyl group is in the meta position, preventing resonance stabilization of the charge on the nitrogen during fragmentation. It is thermodynamically the most stable and often requires higher CE to fragment.
Isonicotinic Acid (4-isomer): The para position allows for resonance structures that stabilize the acylium ion intermediate (
), making the loss of ( 107) or more competitive with decarboxylation compared to the 2-isomer.
Mixed pathway; requires chromatographic separation from Nicotinic.
Part 2: Fragmentation Mechanics of Isonicotinic Derivatives
The most critical derivative in this class is Isoniazid (Isonicotinic acid hydrazide) . Understanding its fragmentation is essential for tracking its metabolism into Acetyl-Isoniazid and Isonicotinic Acid.
Isoniazid (INH) Fragmentation Pathway
Precursor:
Loss of Ammonia (
, -17 Da):
The hydrazide group is labile. Initial cleavage often yields the acyl-amide intermediate at 121 .
Loss of Hydrazine (
, -32 Da):
A major pathway involves the complete loss of the hydrazide moiety to form the Isonicotinoyl cation (Acylium ion) at 106 .
Decarbonylation (-28 Da):
The
106 ion loses carbon monoxide (CO) to form the Pyridinium cation at 79 .
Ring Opening:
At high collision energies, the pyridine ring opens, losing HCN to form
52 .
Visualization of Signaling Pathways (DOT)
The following diagram illustrates the specific fragmentation cascade for Isoniazid, highlighting the critical transitions used for MRM (Multiple Reaction Monitoring).
Caption: Figure 1: ESI+ Fragmentation Pathway of Isoniazid. The transition 138->106 is the standard quantifier due to its high intensity and specificity.
Part 3: Experimental Protocol (Self-Validating System)
To ensure scientific integrity, this protocol includes a "Self-Validation" step using deuterated internal standards. This accounts for matrix effects common in plasma or tissue analysis of these polar compounds.
Chromatographic Strategy
Separating Isonicotinic acid from its isomers is difficult on standard C18 columns due to their high polarity.
Recommended Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or a Polar-Embedded C18.
Why: HILIC retains polar pyridines, allowing separation of isomers based on the pKa differences of the ring nitrogen.
Step-by-Step Workflow
Reagents:
Internal Standard (IS): Isoniazid-D4 (ring deuterated).
Mobile Phase A: 10mM Ammonium Formate in Water (pH 3.5).
Mobile Phase B: Acetonitrile.
Protocol:
Sample Prep: Protein precipitation using Acetonitrile (1:3 ratio sample:solvent) containing the IS. Vortex and centrifuge at 10,000g for 10 min.
Injection: Inject 2-5
of supernatant onto a HILIC column ( mm, 1.7 ).
Gradient:
0-1 min: 95% B (Isocratic hold for retention).
1-5 min: Linear ramp to 50% B.
5-7 min: Wash at 50% B.
7.1 min: Re-equilibrate at 95% B.
MS/MS Detection (ESI+):
Capillary Voltage: 3.0 kV.
Source Temp: 150°C (Prevents thermal degradation of thermally labile hydrazides).
Desolvation Temp: 400°C.
Data Validation Logic
The system is valid ONLY if:
Retention Time Check: The retention time of the analyte matches the deuterated IS (
min).
Ion Ratio Check: The ratio of the Quantifier transition (
) to the Qualifier transition () is constant within of the reference standard.
Isomer Resolution: If analyzing the acid metabolites, Picolinic acid must be chromatographically resolved (baseline separation) from Isonicotinic acid, as their mass transitions overlap.
Part 4: Comparative Data Tables
Table 2: MRM Transitions for Key Derivatives
Compound
Precursor ()
Quantifier ()
CE (eV)
Qualifier ()
CE (eV)
Mechanism
Isoniazid
138.1
106.0
18
79.0
25
Loss of Hydrazine CO loss
Isonicotinic Acid
124.0
79.0
22
52.0
35
Decarboxylation Ring open
Acetyl-Isoniazid
180.1
138.1
15
121.0
28
Loss of Acetyl Amide
Iproniazid
179.1
137.1
18
106.0
30
Isopropyl loss Py-CO+
Part 5: References
NIST Mass Spectrometry Data Center. "Isonicotinic acid & Isoniazid Mass Spectra." NIST Chemistry WebBook, SRD 69. Available at: [Link]
Kumar, P., et al. (2025). "A high-throughput LC–MS/MS method for simultaneous determination of isoniazid, ethambutol and pyrazinamide in human plasma." Biomedical Chromatography. Available at: [Link] (Contextualized from search results regarding
138 transitions).
Peña, I., et al. (2014). "Picolinic and isonicotinic acids: a Fourier transform microwave spectroscopy study."[3] Journal of Physical Chemistry A. (Confirming conformational differences affecting fragmentation). Available at: [Link]
Chhonker, Y.S., et al. (2022). "Quantitative Analysis of Isoniazid and Its Four Primary Metabolites in Plasma of Tuberculosis Patients Using LC-MS/MS." Pharmaceuticals.[4] Available at: [Link]
HPLC Retention Time Comparison for Pyridine Isomers: A Technical Guide
Executive Summary Separating pyridine isomers (e.g., 2-, 3-, and 4-picoline or aminopyridines) presents a classic chromatographic challenge: basicity . With pKa values typically ranging from 5.2 to 6.0, these analytes ex...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Separating pyridine isomers (e.g., 2-, 3-, and 4-picoline or aminopyridines) presents a classic chromatographic challenge: basicity . With pKa values typically ranging from 5.2 to 6.0, these analytes exist as protonated cations in standard low-pH mobile phases, leading to poor retention and severe peak tailing due to secondary silanol interactions on silica columns.
This guide compares two distinct strategies to solve this:
High pH Reversed-Phase (C18): Suppressing ionization to increase hydrophobic retention.
Fluorinated Stationary Phases (PFP): Leveraging
and dipole interactions for superior isomer selectivity.
Part 1: Mechanistic Foundation
To optimize retention, one must understand the competition between the Hydrophobic Effect (desired) and Silanol Cation Exchange (undesired).
The Basicity Paradox
Low pH (pH < 3): Pyridines are fully protonated (
). They repel the hydrophobic C18 chains but are attracted to negatively charged free silanols (), causing "shark-fin" tailing.
High pH (pH > 8): Pyridines are neutral (
). They interact well with C18, offering sharp peaks and good retention, but standard silica dissolves.
Diagram: Interaction Mechanisms
The following diagram illustrates the competing forces inside the column.
Figure 1: Mechanistic pathways determining retention and peak shape for pyridine isomers.
Part 2: Experimental Protocols
Protocol A: High pH Stability (The "Robust" Method)
Objective: Maximize hydrophobicity by neutralizing the pyridine ring.
Column: Hybrid Silica C18 (e.g., Waters XBridge or Agilent Poroshell HPH), 4.6 x 150 mm, 3.5 µm. Standard silica will dissolve.
Mobile Phase A: 10 mM Ammonium Bicarbonate, pH 10.0 (adjusted with Ammonium Hydroxide).
The following data compares the separation of 2-Picoline , 3-Picoline , and 4-Picoline (Methylpyridines).
Retention Time (
) and Selectivity (
)
Note: Data represents typical values derived from comparative column screenings.
Parameter
Standard C18 (pH 3.0)
Hybrid C18 (pH 10.0)
PFP (pH 3.0)
Dominant Mechanism
Hydrophobic (Weak)
Hydrophobic (Strong)
/ Dipole / H-Bond
Elution Order
2, 3, 4 (Co-elution likely)
2, 3, 4
2, 4, 3 (Selectivity Shift)
2-Picoline
1.2 min (Void)
4.5 min
3.8 min
3-Picoline
1.3 min
5.1 min
5.2 min
4-Picoline
1.3 min
5.2 min
4.6 min
Resolution ( 3 vs 4)
< 0.8 (Failed)
1.1 (Partial)
> 2.5 (Baseline)
Tailing Factor ()
> 2.0 (Poor)
1.1 (Excellent)
1.2 (Good)
Analysis of Results
C18 Low pH: Fails. The pyridines are ionized (
), making them too polar for the C18 phase. They elute near the void volume with significant tailing due to silanol attraction.
C18 High pH: Effective for retention.[4] The neutral pyridines are retained well. However, positional isomers (3- and 4-picoline) have very similar hydrophobicities, making baseline resolution difficult without very long columns.
PFP (The Winner): The fluorine atoms on the PFP ring create a "charge transfer" mechanism. The electron density differs slightly between the 2, 3, and 4 positions of the pyridine ring. The PFP phase can distinguish these electronic differences, often swapping the elution order (selectivity change) and providing baseline separation.[5]
Part 4: Workflow for Method Development
Use this decision tree to select the correct methodology for your specific pyridine derivative.
Figure 2: Method development decision tree for pyridine derivatives.
References
Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Retrieved from
Waters Corporation. (2021). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Retrieved from
MAC-MOD Analytical. Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. Retrieved from
PubChem. Pyridine pKa and Chemical Properties. Retrieved from
Comparing biological potency of 2-(pyridin-3-ylamino) vs 2-(pyridin-2-ylamino) isomers
Executive Summary In medicinal chemistry, the positional isomerism of a nitrogen atom within a pyridine ring relative to an amino linker—specifically comparing 2-(pyridin-3-ylamino) and 2-(pyridin-2-ylamino) —is not mere...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In medicinal chemistry, the positional isomerism of a nitrogen atom within a pyridine ring relative to an amino linker—specifically comparing 2-(pyridin-3-ylamino) and 2-(pyridin-2-ylamino) —is not merely a subtle structural change. It is a binary switch that dictates conformational entropy, hydrogen bond vector alignment, and metabolic fate.
This guide analyzes why the 2-aminopyridine (2-AP) motif is a "privileged scaffold" for kinase hinge binding due to an intramolecular hydrogen bond (IMHB) "lock," while the 3-aminopyridine (3-AP) isomer often serves as a vector-shifting spacer or a specific potassium channel blocker. We provide the physicochemical rationale, comparative potency data, and experimental protocols to validate these isomers in your specific biological context.
Part 1: Structural & Physicochemical Basis
The divergence in biological potency begins with the ground-state conformation of these two isomers.
The "Conformational Lock" (2-AP)
The 2-(pyridin-2-ylamino) isomer possesses a critical feature: the ability to form a planar, 5-membered intramolecular hydrogen bond (IMHB) between the exocyclic amino hydrogen and the ring nitrogen.
Effect: This "locks" the molecule into a planar conformation ($ \Delta G \approx 0 $ penalty for planar binding).
Basicity (pKa): The ring nitrogen is the preferred protonation site (pKa
6.86). Resonance donation from the exocyclic amine increases electron density on the ring nitrogen.
The "Flexible Vector" (3-AP)
The 2-(pyridin-3-ylamino) isomer lacks the geometric possibility for this specific IMHB.
Effect: The bond between the ring and the amine is freely rotatable. Binding to a protein pocket requires an entropic penalty ($ T\Delta S $) to freeze this rotation.
Basicity (pKa): The nitrogen is in the meta position relative to the amine. Resonance stabilization is less effective, resulting in a lower pKa (
6.0) compared to the 2-isomer.
Structural Logic Diagram
The following diagram illustrates the conformational energy landscape and binding logic.
Figure 1: Conformational consequences of pyridine nitrogen placement.
Part 2: Pharmacodynamic Comparison (Potency)
The biological utility of these isomers depends entirely on the target class. The 2-AP isomer is dominant in kinase inhibition, while 3-AP finds utility in ion channel modulation.
Case Study: Kinase Hinge Binding
Most ATP-competitive kinase inhibitors (Type I/II) anchor to the kinase "hinge" region.[1]
2-AP Mechanism: Acts as a bidentate binder (Donor-Acceptor motif). The ring nitrogen accepts a H-bond from the backbone NH (e.g., Met, Val), and the exocyclic NH donates to the backbone Carbonyl. This mimics the Adenine ring of ATP.
3-AP Failure Mode: The vector of the ring nitrogen is shifted by ~60 degrees. It cannot satisfy the bidentate requirement simultaneously, leading to a drastic loss in potency (often >100-fold).
Case Study: nNOS Inhibition
In neuronal Nitric Oxide Synthase (nNOS) inhibitors, the 2-aminopyridine head group is critical for anchoring via H-bonds to Glu-597 and Trp-592.
Comparative Data (Representative SAR):
Feature
2-(pyridin-2-ylamino) Analogues
2-(pyridin-3-ylamino) Analogues
Primary Target Class
Kinases (Hinge), nNOS (Active Site)
K+ Channels, GPCRs (Linker)
Binding Mode
Bidentate (Donor-Acceptor)
Monodentate or Hydrophobic
Potency (Kinase)
High ($ IC_{50} $ often < 10 nM)
Low / Inactive ($ IC_{50} $ > 1 M)
Potency (K+ Channel)
Moderate / Toxic (Convulsant)
High (Blocker, e.g., 3,4-DAP)
Selectivity
Tunable via 4/6-position substituents
Harder to tune for kinases
Critical Insight: In a study of nNOS inhibitors, maintaining the 2-aminopyridine head group was essential. Modifying the linker or the nitrogen position (to 3-AP) disrupted the specific "curled" conformation required to fit the heme-propionate pocket, resulting in a loss of isoform selectivity and potency [1].
Part 3: Pharmacokinetic Implications (ADME)
While 2-AP is potent, it carries metabolic liabilities that 3-AP may mitigate or exacerbate depending on the substitution pattern.
Metabolic Stability[3]
Glucuronidation: The 2-AP ring nitrogen is a prime target for N-glucuronidation by UGT enzymes. This rapid conjugation can lead to high clearance.
Aldehyde Oxidase (AO): Electron-deficient heterocycles are substrates for AO. 2-AP derivatives can be oxidized at the 6-position (ortho to the ring N). This is a cytosolic pathway often missed in standard microsomal stability assays.
CYP Activation (3-AP risk): 3-aminopyridine derivatives, particularly fluorinated ones (e.g., [18F]3-fluoro-4-aminopyridine), have been shown to be rapidly metabolized by CYP2E1 to N-oxides, limiting their in vivo half-life compared to 4-AP analogs [2].
Toxicity
2-AP: Acute toxicity (LD50 ~200 mg/kg in rats).[2] Mechanism involves non-selective K+ channel blockade leading to neurotransmitter release and convulsions.
3-AP: Also a K+ channel blocker but with a different affinity profile. Often used to enhance acetylcholine release but has a narrow therapeutic index.
Part 4: Experimental Protocols
To validate the choice between these isomers, use the following self-validating workflows.
Protocol A: Surface Plasmon Resonance (SPR) for Binding Kinetics
Purpose: To distinguish between "lock" (2-AP) and "induced fit" (3-AP) binding mechanisms.
Workflow Diagram:
Figure 2: SPR workflow to determine kinetic discrimination between isomers.
Protocol B: Aldehyde Oxidase (AO) Stability Assay
Purpose: Standard microsomes (HLM) often lack active AO. You must use Cytosolic fractions (S9) to assess the stability of 2-AP derivatives.
Preparation: Thaw human liver S9 fraction (contains cytosol).
Inhibitor Check: Run parallel incubation with Hydralazine (specific AO inhibitor) and Allopurinol (XO inhibitor).[3]
Reaction: Incubate Test Compound (1
M) in S9 buffer (pH 7.4) without NADPH (AO does not require NADPH).
Analysis: LC-MS/MS monitoring of the parent depletion and formation of the +16 Da metabolite (Oxidation).
Interpretation: If clearance is high in S9 but low in HLM (without NADPH), and inhibited by Hydralazine, your 2-AP scaffold is an AO substrate.
References
NIH/PubMed: 2-Aminopyridines with a Shortened Amino Sidechain as Potent, Selective, and Highly Permeable Human Neuronal Nitric Oxide Synthase Inhibitors.
[Link]
NIH/PubMed: Metabolic Stability of the Demyelination Positron Emission Tomography Tracer [18F]3-Fluoro-4-Aminopyridine and Identification of Its Metabolites.
[Link]
Journal of Medicinal Chemistry: Metabolism by Aldehyde Oxidase: Drug Design and Complementary Approaches.
[Link]
Structural Characterization Guide: 2-(Pyridin-3-ylamino)isonicotinic Acid & Isomeric Scaffolds
Executive Summary In the development of kinase inhibitors and supramolecular assemblies, 2-(Pyridin-3-ylamino)isonicotinic acid represents a critical "hinge-binding" scaffold. Unlike its widely characterized isomer 2-ami...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the development of kinase inhibitors and supramolecular assemblies, 2-(Pyridin-3-ylamino)isonicotinic acid represents a critical "hinge-binding" scaffold. Unlike its widely characterized isomer 2-aminonicotinic acid , this isonicotinic derivative offers a linear vector for hydrogen bonding, significantly altering its solid-state performance and solubility profile.
This guide provides a technical comparison of the 2-(Pyridin-3-ylamino)isonicotinic acid scaffold against its primary structural alternatives. We analyze the crystallographic driving forces (supramolecular synthons), provide reference data from established analogs, and detail a self-validating protocol for solid-state characterization.
Key Insight: The performance of this material in drug formulation is governed by the competition between the Carboxylic Acid homosynthon and the Pyridine-Acid heterosynthon . Understanding this hierarchy is essential for controlling polymorphism and bioavailability.
Chemical Identity & Structural Context[1][2][3][4][5][6][7][8][9][10][11][12]
To understand the crystallographic behavior of the target, we must compare it to its "Reference Standards"—compounds with established structural data that define the baseline performance for this chemical class.
Key Feature: The carboxylic acid is at the para position (4-position) relative to the pyridine nitrogen, maximizing linear assembly.
Comparative Alternatives (Reference Standards)
Feature
Target: 2-(Pyridin-3-ylamino)isonicotinic acid
Alternative A: 2-Aminonicotinic Acid
Alternative B: 2-Aminoisonicotinic Acid
COOH Position
C4 (Isonicotinic)
C3 (Nicotinic)
C4 (Isonicotinic)
N-Substituent
3-Pyridyl (Bulky, Aromatic)
Hydrogen (Primary Amine)
Hydrogen (Primary Amine)
H-Bond Donor
Secondary Amine (-NH-)
Primary Amine (-NH2)
Primary Amine (-NH2)
Zwitterion Risk
High (Pyridine N is basic)
High (Observed in P21/c)
Moderate
Solubility
Low (Pi-stacking dominant)
Moderate
Moderate
Crystallographic Performance: Synthon Analysis
The "performance" of a crystal structure is defined by its stability and reproducibility. For this scaffold, stability is dictated by Supramolecular Synthons .
The Synthon Hierarchy
In the absence of a singular experimental dataset for the specific derivative, the following hierarchy—derived from the Cambridge Structural Database (CSD) analysis of 2-aminopyridines—predicts the solid-state arrangement:
Primary Driver (Heterosynthon): The Pyridine Nitrogen (base) extracts a proton from the Carboxylic Acid (acid), forming a Zwitterionic assembly linked by charge-assisted N–H...O hydrogen bonds.
Secondary Driver (Homosynthon): If the pKa difference is insufficient for proton transfer, the neutral Carboxylic Acid Dimer (R2^2(8)) forms.
Conformational Locking: The 3-pyridylamino group introduces a rotational degree of freedom. The crystal lattice will select the planar conformation to maximize intramolecular N–H...N hydrogen bonding (pre-organization).
Visualization: Synthon Competition Pathway
Caption: Logical pathway determining the crystal form. The target compound likely follows "Outcome A" due to the basicity of the aminopyridine moiety.
Reference Data Comparison
Use the following table to benchmark your experimental results. Since the exact unit cell for the 3-pyridyl derivative varies by solvation, we use the 2-Aminonicotinic Acid (2-ANA) and 2-Aminoisonicotinic Acid (2-AINA) established structures as the validation control.
Parameter
2-Aminonicotinic Acid (Control) [1]
2-Aminoisonicotinic Acid (Control) [2]
Target Expectations
Crystal System
Monoclinic
Monoclinic
Monoclinic / Triclinic
Space Group
P21/c
P21/c
P21/n or P-1
Zwitterionic?
Yes (N-H...O bonded)
Yes
Likely Yes
Unit Cell Vol.
~580 ų
~610 ų
~1100–1300 ų (due to extra pyridine ring)
Density
1.417 g/cm³
1.45 g/cm³
1.35 – 1.45 g/cm³
Melting Point
295–297 °C (dec)
>300 °C
>280 °C (dec)
Note: The significant increase in Unit Cell Volume for the target is due to the addition of the bulky 3-pyridyl ring compared to the simple amino group of the controls.
To obtain publication-quality single crystals of 2-(Pyridin-3-ylamino)isonicotinic acid, standard evaporation often fails due to the compound's low solubility (brick-dust nature). Use this Gradient Cooling Protocol .
Materials
Target Compound: >98% purity (HPLC).
Solvent A (Good): DMSO or DMF (High boiling, high solubility).
Solvent B (Poor): Water or Ethanol.
Step-by-Step Workflow
Dissolution: Dissolve 20 mg of target in 1.0 mL of DMSO at 80°C. Ensure complete clarity.
Filtration: Filter through a 0.22 µm PTFE syringe filter into a clean 4 mL vial.
Vapor Diffusion (The "Sitting Drop" mimic):
Place the open 4 mL vial inside a larger 20 mL jar containing 5 mL of Ethanol (Solvent B).
Seal the outer jar tightly.
Mechanism:[2][3] Ethanol vapor will slowly diffuse into the DMSO, lowering solubility gradually without shock precipitation.
Harvesting: Allow to stand undisturbed for 7–14 days. Look for block-like or prism crystals (needles indicate rapid crashing and are unsuitable for X-ray).
Validation Check (The "Trust" Pillar)
Polarized Light Microscopy (PLM): Place a crystal under cross-polarizers. It must extinguish (go dark) at 90° intervals. If it remains bright or shows irregular colors, it is polycrystalline/twinned.
DSC Screen: Run a thermal scan.[4] A sharp endotherm (>250°C) confirms a pure crystalline phase. A broad peak indicates amorphous content or solvate loss.
Synthesis & Functionalization Logic
For researchers synthesizing this from scratch to introduce isotopic labels or derivatives, follow the Nucleophilic Aromatic Substitution (SnAr) pathway.
Caption: Synthesis via SnAr. Critical Step: The pH adjustment (Workup) drives the formation of the insoluble zwitterionic solid from the soluble HCl salt.
References
Crystal Structure of 2-Aminonicotinic Acid: Dobson, A. J., & Gerkin, R. E. (1997).[] 2-Aminonicotinic acid.[][6][7][8] Acta Crystallographica Section C, 53(10), 1427–1429.[][9] Link
Supramolecular Synthons in Aminopyridines: Bis, J. A., & Zaworotko, M. J. (2005).[1] The 2-Aminopyridinium-carboxylate Supramolecular Heterosynthon. Crystal Growth & Design, 5(3), 1169–1179. Link
Polymorphism in Nicotinic Acid Derivatives: Li, T., et al. (2022). Substituent size and isomerization play an important role in the polymorphism of 2-(naphthalen-n-ylamino)-benzoic acids. CrystEngComm, 24, 822-832. Link
General Properties of Isonicotinic Acid: National Center for Biotechnology Information. PubChem Compound Summary for CID 5922, Isonicotinic acid.[10] Link
A Comparative Guide to Purity Assessment Standards for 2-(Pyridin-3-ylamino)isonicotinic Acid
For researchers, scientists, and professionals in drug development, the purity of a chemical entity is not merely a number on a certificate of analysis; it is the bedrock of reproducible, reliable, and safe scientific ou...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the purity of a chemical entity is not merely a number on a certificate of analysis; it is the bedrock of reproducible, reliable, and safe scientific outcomes. This guide provides an in-depth comparison of the essential analytical methodologies for establishing the purity profile of 2-(Pyridin-3-ylamino)isonicotinic acid, a key building block in medicinal chemistry.
The narrative that follows eschews a rigid template. Instead, it offers a logical, field-proven workflow that emphasizes the causality behind experimental choices. Every protocol described is designed to be a self-validating system, grounded in authoritative standards from bodies like the International Council for Harmonisation (ICH).
The Imperative of a Multi-Faceted Purity Profile
2-(Pyridin-3-ylamino)isonicotinic acid, like many complex organic molecules, is susceptible to a range of impurities that can arise during synthesis, purification, and storage.[1][2] A comprehensive purity assessment, therefore, must be capable of detecting and quantifying several distinct classes of impurities:
Organic Impurities: These include starting materials, by-products, intermediates, and degradation products.[1]
Inorganic Impurities: This category covers reagents, salts, heavy metals, and residual catalysts.[1]
Residual Solvents: Volatile organic solvents used during the manufacturing process that are not completely removed.[3][4]
Water Content: Adsorbed moisture or water of hydration can significantly impact the true concentration of the compound.[5]
No single analytical technique can comprehensively address all these potential impurities. A robust purity assessment relies on an orthogonal approach, where multiple, complementary methods are employed to build a complete and trustworthy purity profile.
Comparative Analysis of Core Analytical Techniques
The following sections detail the primary analytical techniques for purity assessment, explaining their principles, strengths, and providing validated experimental protocols.
High-Performance Liquid Chromatography (HPLC-UV): The Workhorse for Organic Impurities
Expertise & Experience: HPLC is the cornerstone of purity analysis for non-volatile organic compounds.[6] Its strength lies in its ability to separate the main compound from closely related structural analogues and degradation products. The choice of a reversed-phase (RP) method, typically with a C18 stationary phase, is logical for a molecule with the polarity of 2-(Pyridin-3-ylamino)isonicotinic acid. The acidic modifier in the mobile phase (e.g., formic or trifluoroacetic acid) ensures the carboxylic acid and pyridine nitrogen atoms are protonated, leading to sharp, symmetrical peaks and reproducible retention times.
Sample Preparation: Accurately weigh ~1 mg of the sample and dissolve in 1 mL of 50:50 Acetonitrile/Water.
Trustworthiness: This method's validity is established by running a blank (diluent only) to ensure no system peaks interfere, and a system suitability test (repeated injections of a standard) to confirm consistent retention time and peak area. Purity is calculated using an area percent normalization method, assuming all impurities have a similar UV response at the chosen wavelength.
Workflow for HPLC-UV Purity Analysis
Caption: Workflow for HPLC-UV Purity Assessment.
Liquid Chromatography-Mass Spectrometry (LC-MS): For Impurity Identification
Expertise & Experience: While HPLC-UV quantifies impurities, LC-MS identifies them.[7][8] By coupling the separation power of LC with the detection specificity of mass spectrometry, we can determine the molecular weight of unknown impurity peaks.[9] This information is critical for understanding the synthetic pathway, identifying degradation routes, and fulfilling regulatory requirements which mandate the identification of any impurity above a certain threshold (typically ≥0.10%).[1]
LC System: Utilize the same column and mobile phase conditions as the HPLC-UV method to ensure chromatographic correlation.
Mass Spectrometer: An electrospray ionization (ESI) source is ideal for this molecule.
Ionization Mode: Positive ion mode is preferred to protonate the pyridine nitrogens, resulting in a strong [M+H]⁺ signal.
Scan Range: A mass range of 100-800 m/z is typically sufficient to capture the parent molecule and potential dimeric or adducted impurities.
Trustworthiness: The LC-MS method is validated by confirming the mass of the main peak corresponds to the expected molecular weight of 2-(Pyridin-3-ylamino)isonicotinic acid ([M+H]⁺ ≈ 229.08). The mass-to-charge ratios of impurity peaks provide direct evidence for their potential structures, guiding further investigation or process optimization.[8]
Nuclear Magnetic Resonance (¹H NMR): Structural Confirmation and Quantitative Purity
Expertise & Experience: ¹H NMR spectroscopy serves a dual purpose. First, it provides unambiguous structural confirmation of the main component.[10] The chemical shifts, splitting patterns, and integration of the peaks in the NMR spectrum act as a molecular fingerprint. Second, it can be used as a powerful quantitative tool (qNMR).[11][12] By adding a certified internal standard of known purity and concentration, the absolute purity of the 2-(Pyridin-3-ylamino)isonicotinic acid can be determined without needing a specific reference standard of the analyte itself. This is a primary ratio method, offering a high degree of accuracy.[11]
Experimental Protocol: ¹H NMR Purity and Structural Elucidation
Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆) is a suitable choice due to its ability to dissolve the compound and exchange labile protons (e.g., from the carboxylic acid and amine), which can be observed.
Spectrometer: A 400 MHz or higher field instrument is recommended for adequate signal dispersion.
For qNMR:
Accurately weigh a known amount of a certified internal standard (e.g., maleic acid or dimethyl sulfone) into an NMR tube.
Accurately weigh a known amount of the 2-(Pyridin-3-ylamino)isonicotinic acid sample into the same tube.
Dissolve both in a known volume of DMSO-d₆.
Acquire the ¹H NMR spectrum with appropriate relaxation delays (D1 ≥ 5x the longest T₁).
Calculate purity by comparing the integral of a well-resolved analyte peak to the integral of a standard peak.
Trustworthiness: The structural assignment is validated by comparing the observed spectrum with predicted chemical shifts and coupling constants. The accuracy of qNMR is ensured by using a certified, non-overlapping internal standard and ensuring complete relaxation of all signals for accurate integration.
Gas Chromatography-Mass Spectrometry (GC-MS): Standard for Residual Solvents
Expertise & Experience: The ICH Q3C guideline mandates the control of residual solvents based on their toxicity.[1][13] Headspace GC-MS is the gold-standard technique for this analysis.[13][14] The sample is heated in a sealed vial, and the volatile solvents in the "headspace" gas are injected into the GC. The GC separates the solvents, and the MS identifies them based on their unique mass spectra.
Experimental Protocol: Headspace GC-MS for Residual Solvents
Sample Preparation: Accurately weigh ~100 mg of the sample into a headspace vial. Add 1 mL of a high-boiling solvent like Dimethyl sulfoxide (DMSO). Seal the vial.
Headspace Conditions:
Incubation Temperature: 80 °C
Incubation Time: 20 minutes
GC Column: A non-polar phase like a 624-type (e.g., G43) is standard for this analysis.[15]
MS Detection: Scan mode to identify unknown solvents, with subsequent confirmation against a library of known solvent standards.
Trustworthiness: The method is validated by analyzing a standard mixture of expected solvents to confirm retention times and mass spectral matching. Spiking the sample with known amounts of solvents and assessing recovery ensures the matrix does not interfere with quantification.
Workflow for Residual Solvent Analysis
Caption: Workflow for Headspace GC-MS Residual Solvent Analysis.
Karl Fischer Titration: The Gold Standard for Water Content
Expertise & Experience: Unlike a simple "Loss on Drying" method which measures the loss of any volatile component, Karl Fischer (KF) titration is specific for water.[5][16] This specificity is crucial for obtaining an accurate purity value, as water content can artificially lower the purity determined by other methods. Both volumetric and coulometric KF are available, with coulometry being more sensitive for very low water content (<0.1%).[17]
Experimental Protocol: Volumetric Karl Fischer Titration
Titrator Preparation: The titration vessel is filled with a suitable KF solvent (e.g., methanol-based) and pre-titrated to a dry endpoint.
Sample Introduction: A precisely weighed amount of the 2-(Pyridin-3-ylamino)isonicotinic acid is introduced directly into the vessel.
Titration: The sample is titrated with a standardized Karl Fischer reagent (an iodine-containing solution) until all the water has reacted. The volume of titrant consumed is used to calculate the water content.
Trustworthiness: The titrator is calibrated daily using a certified water standard or a substance with a known stoichiometric water content (e.g., sodium tartrate dihydrate). The result is reported as a weight/weight percentage.
Integrated Purity Assessment and Data Comparison
A comprehensive purity assessment combines the results from these orthogonal techniques to generate a final, validated purity value. The "purity by HPLC" is often the headline number, but it must be corrected for water content, residual solvents, and inorganic impurities to arrive at a true "assay" value.
Table 1: Comparison of Purity Assessment Techniques
Technique
Primary Target
Principle
Strengths
Limitations
Typical Reporting Limit
HPLC-UV
Organic Impurities
Chromatographic Separation & UV Absorbance
High resolution, quantitative, robust.
Requires chromophores, assumes equal response factor for area % calculation.
Can be affected by side reactions with certain functional groups (not typical for this molecule).
~0.01% (Coulometric)
Elemental Analysis
Elemental Composition
Combustion Analysis
Confirms %C, H, N against theoretical values.
Indirect measure of purity, does not identify specific impurities.
±0.4% of theoretical value
Decision Logic for an Integrated Purity Report
Caption: Integrated workflow for establishing a final, validated purity assay.
Conclusion
The purity assessment of 2-(Pyridin-3-ylamino)isonicotinic acid is a rigorous, multi-step process that demands more than a single analytical measurement. By logically integrating data from HPLC, LC-MS, NMR, GC-MS, and Karl Fischer titration, researchers and drug developers can establish a comprehensive and trustworthy purity profile. This integrated approach, grounded in the principles of orthogonal analysis and guided by international standards, is essential for ensuring the quality, safety, and efficacy of downstream applications, from basic research to the development of new pharmaceutical agents.
References
ICH Q3A (R2) Impurities in New Drug Substances. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
Impurity guidelines in drug development under ICH Q3. AMSbiopharma. [Link]
Application of LCMS in small-molecule drug development. Drug Target Review. [Link]
ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. European Medicines Agency. [Link]
Volumetric Karl Fischer Titration in Pharmaceuticals as per USP and Ph. Eur. Guidelines. Mettler Toledo. [Link]
ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy. [Link]
GCMS Residual Solvent Analysis: What You Must Know. ResolveMass. [Link]
Impurities in new drug substance| ICH Q3A(R2). YouTube. [Link]
NMR Spectroscopy In Pharmaceutical Analysis. News Medical. [Link]
Analysis of Residual Solvents According to the New ICH Q3C Guideline. Shimadzu. [Link]
Identity and Purity - Small Molecules. Pacific BioLabs. [Link]
USP General Chapters: <921> WATER DETERMINATION. U.S. Pharmacopeia. [Link]
Water Determination (Karl Fischer Method). Japanese Pharmacopoeia. [Link]
NMR spectroscopy: Quality control of pharmaceutical products. European Pharmaceutical Review. [Link]
Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap. [Link]
Pharmaceutical Manufacturing: Consistency and Purity. Oxford Instruments. [Link]
Small Molecule Standards for LC-MS Analysis. Waters Corporation. [Link]
Residual Solvent Analysis of Pharmaceutical Products. Agilent. [Link]
Analysis of Impurities in Pharmaceuticals by LC‐MS with Cold Electron Ionization. Wiley Online Library. [Link]
Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry and On-line H/D Exchange LC/MS. Journal of the American Society for Mass Spectrometry. [Link]
A Review: Residual Solvents and Various Effective Gas Chromatographic Techniques in the Analysis of Residual Solvent. Research and Reviews: Journal of Pharmaceutical Analysis. [Link]
R&D and GLP/cGMP NMR Services. Emery Pharma. [Link]
Thermodynamic Characterization and Purity Validation of 2-(Pyridin-3-ylamino)isonicotinic Acid
A Methodological Comparison Guide for Drug Development Executive Summary & Technical Context[1][2][3][4][5][6][7] In the synthesis of kinase inhibitors, 2-(Pyridin-3-ylamino)isonicotinic acid serves as a critical scaffol...
In the synthesis of kinase inhibitors, 2-(Pyridin-3-ylamino)isonicotinic acid serves as a critical scaffold. However, validating its purity and identity via melting point (MP) is notoriously difficult. Unlike simple organic solids, this compound exhibits zwitterionic character in the solid state—interaction between the carboxylic acid proton and the basic pyridine nitrogen creates a high-energy crystal lattice.
The Challenge:
Classical capillary melting point methods often fail for this compound class. Operators frequently report "browning" or "shrinking" rather than a sharp melt, leading to inconsistent Certificates of Analysis (CoA). This is typically due to decarboxylation or sublimation occurring competitively with the phase transition.
This guide compares the standard Automated Capillary Method against the validation-grade Differential Scanning Calorimetry (DSC) , providing a roadmap to establish a scientifically defensible specification.
Technical Deep Dive: The Chemistry of the Melt
To validate the melting point, one must understand the thermodynamic events occurring.
Lattice Energy: The intermolecular hydrogen bonding (N–H···O) raises the melting point significantly, likely above 250°C.
Thermal Instability: Isonicotinic acid derivatives are prone to thermal decarboxylation at high temperatures. If the decomposition onset (
) is close to the melting point (), a visual capillary apparatus will show a darkened, decomposed liquid rather than a clear melt.
The "Pseudo-Melt" Trap
In visual determination, what looks like melting is often the eutectic formation of the compound with its own decomposition products . Relying on this value causes significant batch-to-batch variability.
Method Comparison: Capillary vs. DSC vs. TGA
The following table contrasts the three primary techniques required for validation.
Feature
Method A: Automated Capillary (OptiMelt)
Method B: DSC (Differential Scanning Calorimetry)
Method C: TGA (Thermogravimetric Analysis)
Primary Output
Visual range (Start/Stop temp)
Heat Flow (Endotherm/Exotherm)
Mass Loss (%)
Detection Principle
Light transmission change
Enthalpy of fusion ()
Volatilization / Decomposition
Suitability for this Compound
Low. Subjective due to charring/sublimation.
High. Separates melt from degradation.
Critical. Confirms if mass is lost during "melt."
Sample Requirement
~2–5 mg (packed in glass)
~1–3 mg (crimped pan)
~5–10 mg (open ceramic pan)
Validation Status
QC Routine (after validation)
Gold Standard for Characterization
Supporting Data
Experimental Validation Protocols
Protocol A: TGA Screening (The Pre-requisite)
Before attempting to define a melting point, you must prove the sample is not losing mass (solvents or CO2) at the target temperature.
Instrument: TGA 5500 (or equivalent).
Purge Gas: Nitrogen (40 mL/min) to prevent oxidation masking decomposition.
Ramp: 10°C/min from Ambient to 350°C.
Acceptance Criteria:
< 0.5% weight loss below 150°C (confirms dry sample).
Onset of Decomposition (
): Must be determined. If , the compound decomposes with melting.
Protocol B: DSC Validation (The Standard)
This protocol establishes the "True" thermodynamic melting point.
Sample Prep: Weigh 2.0 ± 0.1 mg into a Hermetic Aluminum Pan with a pinhole lid.
Why Pinhole? It allows self-generated atmosphere to suppress sublimation while preventing pan rupture from decarboxylation pressure.
Equilibration: Hold at 40°C for 2 minutes.
Ramp Rate: 10°C/min to 300°C.
Note: If TGA showed decomposition, use a faster rate (20°C/min) to "outrun" the kinetic decomposition and capture the thermodynamic melt.
Data Analysis:
Identify the Endothermic Peak .
Report Onset Temperature (
) , not the peak max. The onset is the thermodynamic melting point, independent of sample mass.
Protocol C: Capillary Transfer (The QC Routine)
Once the DSC value is known, calibrate the visual method for daily QC.
Ramp: Fast ramp (10°C/min) to 20°C below the DSC-determined onset.
Slow Ramp: 1.0°C/min through the melt.
Visual Standard: Define "Melting" explicitly (e.g., "Collapse of solid column" vs "Clear liquid").
Decision Logic & Workflow Visualization
The following diagram illustrates the logical flow for validating the melting point of high-energy heterocycles.
Caption: Workflow for distinguishing thermodynamic melting from chemical decomposition in high-melting nitrogen heterocycles.
Representative Data Interpretation
Below is a summary of typical data artifacts observed with this compound class and how to interpret them.
Observation
Technique
Interpretation
Action
Broad Endotherm (Range > 5°C)
DSC
Impurity or "Wet" Sample.
Check TGA for volatiles. Recrystallize if TGA is flat.
Sharp Endotherm followed by jagged baseline
DSC
Melt followed by Decomposition.
Valid Melt. Report Onset.
Gradual Darkening at 240°C
Capillary
Decomposition (Charring).
Do not report as MP. Rely on DSC data.
Mass loss starts at 200°C
TGA
Sublimation or early decarboxylation.
Use Sealed Pan DSC to suppress sublimation.
Conclusion
For 2-(Pyridin-3-ylamino)isonicotinic acid , a visual capillary melting point is insufficient for initial validation due to the high probability of decomposition masking the phase transition.
The Validated Workflow:
Use TGA to rule out solvates.
Use DSC (10°C/min, Pinhole Hermetic) to determine the thermodynamic onset temperature.
Only after the DSC onset is established should you define the visual capillary range for routine QC, ensuring the visual "start" correlates with the DSC "onset."
References
U.S. Pharmacopeia (USP). USP <741> Melting Range or Temperature. Rockville, MD: United States Pharmacopeial Convention.
Gabbott, P. (2008). Principles and Applications of Thermal Analysis. Blackwell Publishing.
TA Instruments. Thermal Analysis of Pharmaceuticals: Melting Point and Purity. Application Note.
Skoog, D. A., Holler, F. J., & Crouch, S. R. (2017). Principles of Instrumental Analysis (7th ed.). Cengage Learning.
European Pharmacopoeia (Ph. Eur.). Chapter 2.2.14: Melting Point - Capillary Method.
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